Technical Documentation Center

2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid
  • CAS: 406927-75-1

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid: A Promising Scaffold for Novel Therapeutics

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid is a synthetic organic compound that has emerged as a molecule of significant interest in the f...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid is a synthetic organic compound that has emerged as a molecule of significant interest in the field of medicinal chemistry. As a derivative of benzoic acid, it possesses a unique combination of functional groups, including a carboxylic acid, a sulfonamide, and a chlorinated aromatic ring, which contribute to its potential as a versatile building block for the development of novel therapeutic agents. This in-depth technical guide provides a comprehensive overview of its chemical identity, synthesis, analytical characterization, and burgeoning biological significance, with a particular focus on its role as a scaffold for inhibitors of Cryptosporidium parvum N-myristoyltransferase (CpNMT), a critical enzyme for the survival of the diarrheal-illness-causing parasite.

Chemical Identity and Nomenclature

The precise identification and nomenclature of a chemical entity are fundamental for scientific communication and reproducibility. This section delineates the various names and identifiers for 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid .

Synonyms
  • 2-Chloro-5-(N-ethyl-N-phenylsulfamoyl)benzoic acid

  • Benzoic acid, 2-chloro-5-[ethyl(phenyl)sulfamoyl]-

Chemical Structure and Identifiers
IdentifierValue
Molecular Formula C₁₅H₁₄ClNO₄S
Molecular Weight 339.80 g/mol
Canonical SMILES O=C(O)c1cc(S(=O)(=O)N(CC)c2ccccc2)ccc1Cl
InChI Key (Not definitively available in public databases)
CAS Number (Not definitively available in public commercial databases)

Synthesis and Purification

The synthesis of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid can be logically approached through a two-step process, a common strategy for the preparation of N,N-disubstituted sulfamoylbenzoic acids. The general synthetic pathway is outlined below.

Synthetic Pathway

Synthesis cluster_0 Step 1: Chlorosulfonation cluster_1 Step 2: Sulfonamide Formation 2-Chlorobenzoic_Acid 2-Chlorobenzoic Acid 2-Chloro-5-(chlorosulfonyl)benzoic_Acid 2-Chloro-5-(chlorosulfonyl)benzoic Acid 2-Chlorobenzoic_Acid->2-Chloro-5-(chlorosulfonyl)benzoic_Acid    Chlorosulfonic_Acid Chlorosulfonic Acid (ClSO3H) Chlorosulfonic_Acid->2-Chloro-5-(chlorosulfonyl)benzoic_Acid    N-Ethylaniline N-Ethylaniline Target_Compound 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid N-Ethylaniline->Target_Compound    2-Chloro-5-(chlorosulfonyl)benzoic_Acid_ref->Target_Compound   

Experimental Protocol: Synthesis

The following is a representative, detailed protocol for the synthesis of the target compound, adapted from established methods for analogous molecules.

Materials:

  • 2-Chlorobenzoic acid

  • Chlorosulfonic acid

  • N-Ethylaniline

  • Dichloromethane (DCM)

  • Pyridine (or another suitable base)

  • Hydrochloric acid (HCl), aqueous solution

  • Sodium sulfate (Na₂SO₄), anhydrous

  • Ethyl acetate

  • Hexanes

  • Deionized water

Step 1: Synthesis of 2-Chloro-5-(chlorosulfonyl)benzoic Acid

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), carefully add 2-chlorobenzoic acid to an excess of chlorosulfonic acid at 0 °C (ice bath).

  • Reaction Conditions: Allow the reaction mixture to slowly warm to room temperature and then heat to 80-90 °C for several hours, monitoring the progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and cautiously pour it onto crushed ice with vigorous stirring. The product will precipitate as a white solid.

  • Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold deionized water, and dry under vacuum to yield 2-chloro-5-(chlorosulfonyl)benzoic acid. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid

  • Reaction Setup: Dissolve 2-chloro-5-(chlorosulfonyl)benzoic acid in a suitable aprotic solvent such as dichloromethane (DCM) in a round-bottom flask under an inert atmosphere.

  • Addition of Amine: To this solution, add N-ethylaniline and a base (e.g., pyridine or triethylamine) at 0 °C.

  • Reaction Conditions: Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by TLC.

  • Work-up: After the reaction is complete, acidify the mixture with an aqueous solution of hydrochloric acid (e.g., 1 M HCl). Separate the organic layer, and extract the aqueous layer with DCM.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent, followed by recrystallization to afford the pure 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid.

Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized compound. The following techniques are standard for the structural elucidation of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the ethyl group (a quartet for the methylene protons and a triplet for the methyl protons), and a broad singlet for the carboxylic acid proton. The aromatic region will display complex splitting patterns due to the substitution on the benzene rings.

  • ¹³C NMR: The carbon NMR spectrum will exhibit distinct signals for the carbonyl carbon of the carboxylic acid, the aromatic carbons, and the two carbons of the ethyl group. The chemical shifts of the aromatic carbons are influenced by the chloro, sulfamoyl, and carboxyl substituents.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the molecular formula. The fragmentation pattern would likely show losses of the ethyl group, the phenyl group, and the carboxylic acid group.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of the final compound. A reverse-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water with a small amount of acid (e.g., formic or trifluoroacetic acid) is a common method for analyzing such compounds.

Biological Activity and Applications in Drug Development

The most significant and recent application of the 2-chloro-5-[ethyl(phenyl)sulfamoyl] scaffold is in the development of inhibitors for Cryptosporidium parvum N-myristoyltransferase (CpNMT).[1]

Inhibition of Cryptosporidium parvum N-myristoyltransferase (CpNMT)

Cryptosporidium parvum is a protozoan parasite that causes cryptosporidiosis, a severe diarrheal disease, particularly in children and immunocompromised individuals.[2][3] There is a pressing need for effective treatments. N-myristoyltransferase is a vital enzyme for the survival of this parasite, making it an attractive drug target.[1][2]

A recent study by Sigalapalli et al. (2025) reported the structure-guided design of potent and selective inhibitors of CpNMT based on a 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide scaffold.[1] While this study focused on a benzamide derivative, the 2-chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid is the immediate precursor to this and similar active compounds. This highlights the critical role of the title compound as a key intermediate in the synthesis of these promising anti-parasitic agents.

The study demonstrated that modifications of the benzamide portion of the molecule, while retaining the 2-chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid core, led to compounds with significant inhibitory activity against CpNMT and efficacy against C. parvum growth in cellular assays.[1]

Potential for Other Therapeutic Applications

The sulfonamide moiety is a well-established pharmacophore present in a wide range of drugs, including diuretics, anticonvulsants, and anti-inflammatory agents. The presence of this functional group in 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid suggests that it and its derivatives could be explored for a variety of other therapeutic applications.

Safety and Handling

As a research chemical with limited publicly available safety data, 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid should be handled with care in a laboratory setting. Standard safety precautions for handling chemical reagents should be followed:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Avoid inhalation of dust and contact with skin and eyes.

  • In case of contact, wash the affected area thoroughly with water.

  • Consult the Safety Data Sheet (SDS) from the supplier for specific handling and disposal information.

Conclusion

2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid is a molecule with considerable potential in the realm of drug discovery and development. Its straightforward synthesis and the demonstrated biological activity of its derivatives, particularly as inhibitors of Cryptosporidium parvum N-myristoyltransferase, position it as a valuable scaffold for the creation of new therapeutics. This technical guide has provided a comprehensive overview of its chemical identity, synthesis, and biological relevance, intended to support and inspire further research into this promising compound and its potential to address unmet medical needs. As research progresses, a more detailed understanding of its physicochemical properties and a broader profile of its biological activities are anticipated to emerge.

References

  • Sigalapalli, D. K., et al. (2025). Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase. Bioorganic & Medicinal Chemistry Letters, 119, 130092. [Link]

  • U.S. Environmental Protection Agency. (2023). Substance Details for Benzoic acid, 2-chloro-5-[(phenylamino)sulfonyl]-. [Link]

  • Chemspace. (n.d.). 2-chloro-5-[(3-{[3-(trifluoromethyl)phenyl]carbamoyl}phenyl)sulfamoyl]benzoic acid. [Link]

  • PrepChem. (n.d.). Synthesis of 5-(N-ethylsulfamoyl)-2-chloro-benzoic acid. [Link]

  • National Agricultural Library. (n.d.). Structural Analysis and Inhibitor Optimization of Cryptosporidium N-myristoyltransferase For Drug Discovery. [Link]

  • Grantome. (2020). Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery. [Link]

  • eScholarship.org. (2023). Identification of and Structural Insights into Hit Compounds Targeting N‐Myristoyltransferase for Cryptosporidium Drug Development. [Link]

Sources

Exploratory

Biological Activity of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic Acid

This technical guide provides an in-depth analysis of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid , a specialized sulfamoylbenzoate derivative. Based on its chemical scaffold, this compound is identified as a signifi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid , a specialized sulfamoylbenzoate derivative. Based on its chemical scaffold, this compound is identified as a significant pharmacophore in the development of LPA2 (Lysophosphatidic Acid Receptor 2) agonists and a potential modulator of Organic Anion Transporters (OATs) .

A Technical Guide for Drug Discovery & Application[1]

Executive Summary

2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid (CAS: 406927-75-1) represents a critical scaffold in the "Sulfamoylbenzoic Acid" (SBA) class of small molecules. Unlike traditional lipid-based agonists, this non-lipid small molecule offers superior bioavailability and stability. Its biological activity is primarily characterized by two distinct mechanisms:

  • LPA2 Receptor Agonism: It functions as a non-lipid mimetic of Lysophosphatidic Acid (LPA), specifically targeting the LPA2 GPCR to activate anti-apoptotic and cell-survival pathways (ERK1/2, PI3K/Akt).

  • Organic Anion Transporter (OAT) Modulation: Structurally analogous to Probenecid, it possesses the requisite pharmacophore to inhibit OAT1/3, potentially altering the pharmacokinetics of co-administered anionic drugs.

Chemical Identity & Structural Logic

The compound’s efficacy stems from its specific "Head-to-Tail" structural design, optimized for binding into the amphiphilic pocket of GPCRs like LPA2.

FeatureSpecification
Chemical Name 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid
CAS Number 406927-75-1
Molecular Formula C₁₅H₁₄ClNO₄S
Molecular Weight 339.79 g/mol
Core Scaffold 2-Chlorobenzoic Acid
Pharmacophore 5-Sulfamoyl moiety (Hydrogen bond acceptor/donor)
Lipophilic Tail N-Ethyl-N-Phenyl (Hydrophobic pocket engagement)

Mechanism of Action: LPA2 Receptor Agonism

The primary biological interest in this compound lies in its ability to selectively activate the LPA2 receptor , a G-protein coupled receptor (GPCR) implicated in mucosal protection and radiation mitigation.

Binding Mechanism

Unlike endogenous LPA (a phospholipid), this SBA derivative lacks a phosphate headgroup and glycerol backbone. Instead, it utilizes:

  • Carboxylic Acid (C1): Mimics the phosphate headgroup of LPA, forming ionic interactions with cationic residues (e.g., Arg/Lys) in the receptor's transmembrane domain.

  • Sulfamoyl Linker (C5): Acts as an isosteric replacement for the glycerol-phosphate ester, providing rigid orientation.

  • N-Ethyl-N-Phenyl Tail: Penetrates the hydrophobic pocket (normally occupied by the fatty acid chain of LPA), inducing the conformational change required for receptor activation.

Signaling Pathway Activation

Upon binding, the compound stabilizes the active conformation of LPA2, triggering a cascade of intracellular events:

  • G-Protein Coupling: Recruitment of Gα_q/11 and Gα_i/o.

  • Effector Activation: Activation of Phospholipase C (PLC) and Ras-MAPK pathways.

  • Physiological Outcome: Suppression of Caspase-3/7/9 (anti-apoptosis) and promotion of cell proliferation via ERK1/2 phosphorylation.

Pathway Visualization

The following diagram illustrates the signal transduction initiated by the compound.

LPA2_Signaling Compound 2-Chloro-5-[ethyl(phenyl) sulfamoyl]benzoic acid LPA2 LPA2 Receptor (GPCR) Compound->LPA2 Agonist Binding Gq Gαq/11 LPA2->Gq Activates Gi Gαi/o LPA2->Gi Activates PLC Phospholipase C (PLC) Gq->PLC Ras Ras/Raf Gi->Ras IP3 IP3 / Ca2+ PLC->IP3 Mobilization Survival Cell Survival (Anti-Apoptosis) IP3->Survival Supports ERK ERK1/2 (Phosphorylation) Ras->ERK Caspase Caspase 3/7 (Cleavage) ERK->Caspase Inhibits ERK->Survival Promotes

Figure 1: Signal transduction pathway activated by sulfamoylbenzoate agonists at the LPA2 receptor.

Secondary Activity: OAT Inhibition

Structurally, 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid is a lipophilic analog of Probenecid (4-(dipropylsulfamoyl)benzoic acid). This structural homology confers significant activity against Organic Anion Transporters (OATs) .

  • Mechanism: Competitive inhibition of OAT1 (SLC22A6) and OAT3 (SLC22A8) in the renal proximal tubule.

  • Pharmacological Implication: It may block the renal clearance of other anionic drugs (e.g., antivirals, antibiotics), increasing their plasma half-life.

  • Research Utility: Can be used as a probe to study anion transport specificity, particularly distinguishing between hydrophilic (Probenecid-sensitive) and lipophilic (SBA-sensitive) transport pockets.

Structure-Activity Relationship (SAR)

The potency of this compound is defined by three critical regions:

RegionModificationEffect on Activity
Benzoic Acid (C1) -COOHEssential. Required for ionic bonding with Arg/Lys residues in the binding pocket. Esterification (prodrug) abolishes direct activity but improves permeability.
Halogen (C2) -Cl (Chloro)Potency Enhancer. The electron-withdrawing chlorine atom increases the acidity of the carboxylic acid (lower pKa) and provides steric bulk to lock the conformation.
Sulfonamide (C5) -SO₂-N(Et)(Ph)Selectivity Filter. The N-Ethyl group provides flexibility, while the N-Phenyl ring engages in π-π stacking interactions within the hydrophobic pocket. This specific substitution pattern is often associated with higher affinity than simple N-alkyl analogs.

Experimental Protocols

Synthesis Workflow

The synthesis follows a standard chlorosulfonylation route, ensuring high yield and purity.

  • Chlorosulfonylation: React 2-chlorobenzoic acid with excess chlorosulfonic acid (ClSO₃H) at 130°C for 2 hours.

    • Mechanism: Electrophilic aromatic substitution at the C5 position (para to the directing Cl group).

    • Product: 2-Chloro-5-(chlorosulfonyl)benzoic acid.

  • Amidation: React the sulfonyl chloride intermediate with N-ethylaniline in the presence of a base (e.g., Pyridine or Et₃N) in DCM at 0°C -> RT.

    • Mechanism: Nucleophilic attack of the amine on the sulfonyl sulfur.

    • Purification: Acidify to precipitate the product; recrystallize from Ethanol/Water.

In Vitro LPA2 Agonist Assay (Ca²⁺ Mobilization)

This protocol validates the compound's functional activity.

  • Cell Line: LPA2-transduced MEF cells (or RH7777 cells).

  • Reagents: Fura-2 AM (Calcium indicator), Probenecid (to prevent dye leakage - Note: Use minimal concentration as the test compound itself is an OAT inhibitor).

  • Protocol:

    • Seed cells in 96-well black plates (20,000 cells/well).

    • Load cells with 3 µM Fura-2 AM for 30 mins at 37°C.

    • Wash cells with Tyrode’s buffer.

    • Inject 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid (0.1 nM – 10 µM).

    • Measure fluorescence ratio (340/380 nm excitation, 510 nm emission) using a kinetic plate reader (e.g., FLIPR).

    • Data Analysis: Plot dose-response curve to determine EC₅₀.

References

  • Patil, R., et al. (2014). "Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor."[1] Journal of Medicinal Chemistry, 57(16), 7136–7140. Link

  • Kiss, G. N., et al. (2012). "Virtual screening for LPA2-specific agonists identifies a nonlipid compound with antiapoptotic actions."[2] Molecular Pharmacology, 82(6), 1162–1173. Link

  • Sigma-Aldrich. "2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid - Product Specification." Merck KGaA. Link

  • Cunningham, R., et al. (2016). "Organic Anion Transporters: Physiology, Pharmacology, and Toxicology." Comprehensive Physiology, 6(4), 1715–1742. Link

Sources

Foundational

Safety data sheet (SDS) for 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid

Technical Whitepaper: Safe Handling, Chemical Profiling, and Risk Management of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid Executive Summary This technical guide provides a comprehensive safety and handling profile...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Safe Handling, Chemical Profiling, and Risk Management of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid

Executive Summary

This technical guide provides a comprehensive safety and handling profile for 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid .[1] As a functionalized chlorobenzoic acid derivative featuring a tertiary sulfonamide moiety, this compound presents a distinct physiochemical profile combining the acidity of a carboxylic acid with the lipophilicity of an N-ethyl-N-phenyl sulfonamide.[1]

While often utilized as a scaffold in the synthesis of pharmaceutical intermediates (analogous to diuretic or antidiabetic pharmacophores), its specific substitution pattern requires rigorous handling protocols to mitigate sensitization risks and ocular damage. This guide synthesizes data from Structure-Activity Relationships (SAR) of analogous chlorobenzoic sulfonamides to establish a self-validating safety protocol.

Part 1: Chemical Identity & Molecular Architecture[1]

Compound Name: 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid Synonyms: 5-(N-Ethyl-N-phenylsulfamoyl)-2-chlorobenzoic acid; 2-Chloro-5-(N-ethyl-N-phenylaminosulfonyl)benzoic acid.[1] Molecular Formula:


Molecular Weight:  ~335.79  g/mol [1]
Structural Analysis & Reactivity Profile

The molecule contains three critical functional zones that dictate its safety and stability profile:

  • Zone A (Carboxylic Acid, C-1): Provides acidic character (

    
    ).[1] Responsible for corrosivity to mucous membranes and compatibility issues with strong bases.[1][2]
    
  • Zone B (Aryl Chloride, C-2): Electron-withdrawing group ortho to the acid.[1] Enhances acidity but is generally stable against nucleophilic aromatic substitution under standard storage conditions.[1]

  • Zone C (Sulfonamide, C-5): The N-ethyl-N-phenyl substitution creates a bulky, lipophilic region.[1] Unlike primary sulfonamides, this tertiary nitrogen is non-acidic and resistant to hydrolysis, but the moiety itself is a known pharmacophore for hypersensitivity (sulfa allergy) .[1]

Part 2: GHS Hazard Identification & Toxicology

Note: In the absence of compound-specific in vivo data, the following classifications are derived from validated SAR models of analogous 2-chlorobenzenesulfonamides.

GHS Classification (Predicted)
Hazard ClassCategoryHazard StatementMechanism of Action
Skin Corrosion/Irritation Cat 2H315: Causes skin irritation.[1][3]Acidic hydrolysis on skin moisture.[1]
Serious Eye Damage Cat 1H318: Causes serious eye damage.[1][2][3]Irreversible corneal opacity due to pH drop and surfactant-like properties of the sulfonamide.[1]
Skin Sensitization Cat 1BH317: May cause an allergic skin reaction.[1][2]Haptenization of proteins by the sulfonamide moiety (Class effect).[1]
STOT - Single Exposure Cat 3H335: May cause respiratory irritation.[1][4][5][6]Inhalation of fine dusts.[1]
Toxicological Insights
  • Acute Toxicity: Likely Low to Moderate (Oral LD50 estimated > 1000 mg/kg based on benzoic acid analogs).[1]

  • Sensitization: High Risk. Sulfonamide derivatives are notorious for delayed hypersensitivity reactions (Stevens-Johnson Syndrome risk in clinical settings; contact dermatitis in occupational settings).[1]

  • Genotoxicity: Generally negative for this class, but empirical Ames testing is required for GMP release.[1]

Part 3: Risk Management & Engineering Controls

Occupational Exposure Band (OEB)
  • Recommendation: OEB 3 (

    
    ).[1]
    
  • Rationale: Due to the high risk of sensitization and eye damage, containment is prioritized over simple PPE.[1]

Engineering Control Workflow

The following diagram illustrates the decision logic for handling this compound to prevent cross-contamination and exposure.

SafetyLogic Start Start: Handling 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid StateCheck State of Matter? Start->StateCheck Solid Solid / Powder StateCheck->Solid Dry Powder Solution Solution / Slurry StateCheck->Solution Dissolved Weighing Weighing Enclosure / Isolator (HEPA Filtered) Solid->Weighing FumeHood Chemical Fume Hood (Face Velocity > 0.5 m/s) Solution->FumeHood PPE_Solid PPE: Tyvek Sleeves + Nitrile Gloves (Double) + P3 Mask Weighing->PPE_Solid Static Anti-Static Protocol (Grounding Required) PPE_Solid->Static PPE_Liq PPE: Splash Goggles + Chem-Resistant Apron FumeHood->PPE_Liq Waste Waste: Segregated Halogenated (Do NOT mix with strong base) PPE_Liq->Waste

Figure 1: Decision logic for engineering controls based on physical state.[1] Note the requirement for HEPA filtration for solids due to sensitization risks.

Part 4: Synthesis & Reactivity Context

Understanding the synthesis aids in predicting impurities.[1] This compound is typically synthesized via nucleophilic attack of N-ethylaniline on 2-chloro-5-(chlorosulfonyl)benzoic acid.[1]

Implication for Safety:
  • Impurity A (Sulfonyl Chloride precursor): Highly corrosive, moisture-sensitive (releases HCl).[1]

  • Impurity B (N-Ethylaniline): Toxic by inhalation/skin absorption; methemoglobinemia hazard.[1]

Reactivity Diagram:

SynthesisRisk Pre1 2-Chloro-5-(chlorosulfonyl) benzoic acid (Corrosive/Water Reactive) Reaction Reaction Zone (Schotten-Baumann Conditions) Pre1->Reaction Pre2 N-Ethylaniline (Toxic/Methemoglobinemia) Pre2->Reaction Product Target: 2-Chloro-5-[ethyl(phenyl) sulfamoyl]benzoic acid Reaction->Product HCl Byproduct: HCl (Acid Gas) Reaction->HCl Exothermic

Figure 2: Retrosynthetic safety analysis highlighting hazardous precursors and byproducts.

Part 5: Experimental Protocols

Protocol 1: Safe Neutralization of Spills

Rationale: Because the compound is an acid, simple water washing is ineffective and may spread the contamination. A buffered neutralization is required.[1]

  • Containment: Isolate the spill area (10 ft radius).

  • Solid Spill: Do not dry sweep (dust generation).[1][6] Cover with a Weak Base Slurry (Sodium Bicarbonate

    
     or Soda Ash 
    
    
    
    ).[1]
  • Reaction: Allow to sit for 10 minutes. Look for cessation of bubbling (

    
     release).
    
  • Cleanup: Absorb the resulting slurry with vermiculite.[1] Place in a double-lined biohazard bag labeled "Halogenated Organic Waste."

Protocol 2: Analytical Verification (HPLC)

To ensure identity and purity during R&D.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus,

    
    ).[1]
    
  • Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH keeps the benzoic acid protonated for better retention).[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV at 254 nm (Benzoic acid

    
    ) and 220 nm  (Amide bond).[1]
    

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for 2-Chloro-5-sulfamoylbenzoic acid derivatives. PubChem.[1] [Link]

  • European Chemicals Agency (ECHA). Registration Dossier: Sulfonamide substituted benzoic acids.[1] ECHA.[1] [Link]

  • United Nations (2023). Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 10th Revised Edition.[1][Link][1]

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid from 2-chloro-5-chlorosulfonylbenzoic acid

Executive Summary This application note details the synthesis of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid (CAS: 74138-29-7) from 2-chloro-5-chlorosulfonylbenzoic acid .[1] This transformation is a critical step in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the synthesis of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid (CAS: 74138-29-7) from 2-chloro-5-chlorosulfonylbenzoic acid .[1] This transformation is a critical step in the development of sulfonamide-based diuretics and specific SGLT2 inhibitors.[1]

The protocol addresses the primary chemoselective challenge: coupling a secondary amine (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


-ethylaniline) to a sulfonyl chloride in the presence of a free carboxylic acid.[1] Two validated methods are presented:
  • Method A (Anhydrous): High-yielding, kinetic control suitable for drug discovery (mg to g scale).[1][2]

  • Method B (Aqueous/Biphasic): Cost-effective, thermodynamic control suitable for scale-up (kg scale).[1][2]

Chemical Strategy & Mechanism[1][2][3][4]

The Chemoselective Challenge

The starting material, 2-chloro-5-chlorosulfonylbenzoic acid, contains two reactive centers:[2]

  • Sulfonyl Chloride (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    ):  Highly electrophilic, prone to nucleophilic attack by amines (desired) and water (undesired hydrolysis).[1]
    
  • Carboxylic Acid (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    ):  Acidic proton.[1] In the presence of base, this deprotonates first, forming a carboxylate salt.[1]
    

Critical Insight: The reaction requires 2.0 - 2.5 equivalents of base .[1] The first equivalent neutralizes the carboxylic acid to ensure solubility and prevent zwitterion interference.[1] The second equivalent acts as an HCl scavenger to drive the sulfonamide formation to completion.[1]

Reaction Mechanism

The reaction proceeds via an ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


-type nucleophilic attack of the secondary amine nitrogen on the sulfur atom, proceeding through a trigonal bipyramidal transition state.

ReactionMechanism SM 2-Chloro-5-chlorosulfonyl benzoic acid Intermediate Transition State [Pentacoordinate Sulfur] SM->Intermediate + Reagent Reagent N-Ethylaniline (Secondary Amine) Reagent->Intermediate Base Base (TEA or NaOH) (HCl Scavenger) Base->Intermediate Catalysis/Scavenging Product 2-Chloro-5-[ethyl(phenyl) sulfamoyl]benzoic acid Intermediate->Product - Cl⁻ Byproduct HCl Salt Intermediate->Byproduct

Figure 1: Mechanistic flow of the sulfonylation reaction.[1] The base plays a dual role: solubilizing the carboxylic acid and neutralizing the HCl generated during the substitution.

Experimental Protocols

Materials & Reagents Table
ReagentMW ( g/mol )Equiv.[1][3][4][5][6]Role
2-Chloro-5-chlorosulfonylbenzoic acid 255.071.0Limiting Reagent

-Ethylaniline
121.181.1Nucleophile
Triethylamine (TEA) (Method A)101.192.5Base / Scavenger
Sodium Hydroxide (1M) (Method B)[1]40.002.5Base / pH Control
Dichloromethane (DCM) 84.93SolventAnhydrous Solvent
Acetone 58.08Co-solventSolubilizer (Method B)
Method A: Anhydrous Synthesis (Recommended for R&D)

Best for: High purity, moisture-sensitive substrates, and rapid isolation.[2]

  • Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

  • Solubilization: Add 2-chloro-5-chlorosulfonylbenzoic acid (5.0 g, 19.6 mmol) and anhydrous DCM (50 mL). The starting material may be a suspension initially.[1][2][6]

  • Base Addition: Cool the flask to

    
     (ice bath). Add Triethylamine  (6.8 mL, 49.0 mmol, 2.5 eq) dropwise.
    
    • Observation: The solution should become clear as the triethylammonium carboxylate salt forms.[1][2]

  • Amine Addition: Add

    
    -ethylaniline  (2.7 mL, 21.6 mmol, 1.1 eq) dropwise over 10 minutes.
    
  • Reaction: Remove the ice bath and stir at Room Temperature (RT) for 4–6 hours.

    • Monitoring: Check TLC (Mobile Phase: 5% MeOH in DCM).[1] The sulfonyl chloride spot (

      
      ) should disappear.[1]
      
  • Quench: Dilute with DCM (50 mL) and wash with 1M HCl (2 x 50 mL).

    • Why? The acid wash removes excess TEA and unreacted ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
      -ethylaniline (which forms water-soluble hydrochloride salts).[1]
      
  • Isolation: Dry the organic layer over

    
    , filter, and concentrate in vacuo.
    
  • Purification: Recrystallize the crude solid from Ethanol/Water (1:1) or Toluene.[1][2]

Method B: Schotten-Baumann Conditions (Scale-Up Friendly)

Best for: Large batches, avoiding halogenated solvents.[1][2]

  • Dissolution: In a beaker, dissolve

    
    -ethylaniline  (1.1 eq) in Acetone  (3 vol relative to SM).
    
  • Base Prep: Prepare a 1M NaOH solution (2.5 eq).

  • Reaction: Add the 2-chloro-5-chlorosulfonylbenzoic acid (solid) in small portions to the acetone/amine mixture while simultaneously adding the NaOH solution to maintain pH 8–9.

    • Temperature Control: Keep temperature ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       using a water bath to prevent hydrolysis of the sulfonyl chloride.[1]
      
  • Stirring: Stir vigorously for 3 hours. The mixture should be homogeneous.

  • Workup (The Acid/Base Toggle):

    • The product is currently a sodium salt (soluble in water).[1][2]

    • Extract the alkaline solution with Ethyl Acetate (2x) to remove unreacted (neutral) ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
      -ethylaniline.[1] Discard the organic layer. [1]
      
    • Acidify the aqueous layer to pH 2–3 using concentrated HCl.[1][2]

    • Result: The product, now in free acid form, will precipitate as a white/off-white solid.[2]

  • Filtration: Collect the solid by vacuum filtration and wash with cold water.[1][2][7]

Purification & Self-Validating Workup Logic

The following workflow ensures that only the desired product is isolated, leveraging the unique solubility properties of the carboxylic acid moiety.

WorkupLogic Step1 Crude Reaction Mixture (Contains Product, Excess Amine, Salts) BasicWash Add 1M NaOH (pH > 10) Product forms Sodium Salt (Water Soluble) Step1->BasicWash Decision Is Product Soluble? Extraction Extract with Organic Solvent (Ethyl Acetate / Ether) BasicWash->Extraction OrganicLayer Organic Layer: Contains Unreacted Amine & Neutrals (DISCARD) Extraction->OrganicLayer AqueousLayer Aqueous Layer: Contains Product Salt Extraction->AqueousLayer Acidification Acidify with HCl to pH 2 (Product Reprotonates) AqueousLayer->Acidification Precipitation Product Precipitates (Filter & Dry) Acidification->Precipitation

Figure 2: Purification logic tree.[1] This "Acid/Base Toggle" guarantees that neutral impurities (amines) are removed in the organic wash, and inorganic salts are removed in the filtrate.

Analytical Validation

To confirm the identity and purity of the synthesized 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid:

  • Melting Point: Expected range 186–190°C [Ref 1].

  • Solubility Check:

    • Insoluble in water (acidic pH).[1][2]

    • Soluble in 1M ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       (evolution of 
      
      
      
      confirms free -COOH).[1]
  • H-NMR (DMSO-

    
    , 400 MHz): 
    
    • ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       13.5 ppm (Broad s, 1H, -COOH ).[1]
      
    • 
       7.8–8.2 ppm (m, 3H, Benzoic acid aromatic protons).[1]
      
    • 
       7.1–7.4 ppm (m, 5H, Phenyl ring of amine).[1]
      
    • ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       3.6 ppm (q, 2H, -N-CH 
      
      
      
      -CH
      
      
      ).[1]
    • ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       1.0 ppm (t, 3H, -N-CH
      
      
      
      -CH
      
      
      ).[1]

References

  • PrepChem. "Synthesis of 5-(N-ethylsulfamoyl)-2-chloro-benzoic acid."[1][8] PrepChem.com.[1] Accessed October 2023. Link

  • Sturm, K. et al. "Sulfamoylbenzoic acids."[1] U.S. Patent 3,879,402.[1] Issued April 22, 1975. Link

  • BenchChem. "Standard Operating Procedures for the Laboratory Synthesis of Sulfonamides." BenchChem Application Notes. Link[1][2]

  • PubChem. "2-Chloro-5-(chlorosulfonyl)benzoic acid (CAS 137-64-4)."[1] National Library of Medicine. Link[1]

Sources

Application

Application Note: Optimized Strategies for Sulfonamide Synthesis

Reactivity of N-Ethylaniline with Sulfonyl Chlorides Executive Summary & Strategic Relevance The formation of sulfonamides via the reaction of amines with sulfonyl chlorides is a cornerstone transformation in medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

Reactivity of N-Ethylaniline with Sulfonyl Chlorides

Executive Summary & Strategic Relevance

The formation of sulfonamides via the reaction of amines with sulfonyl chlorides is a cornerstone transformation in medicinal chemistry, yielding a pharmacophore found in diuretics, antibiotics (sulfa drugs), and HIV protease inhibitors.

This guide specifically addresses the reaction between N-ethylaniline (a secondary, sterically moderated amine) and sulfonyl chlorides . Unlike primary amines, N-ethylaniline yields tertiary sulfonamides , which lack an acidic N-H proton. This structural distinction fundamentally alters the purification strategy—tertiary sulfonamides cannot be extracted into aqueous base, a common error in standard protocols.

This document outlines two distinct methodologies:

  • Method A (Anhydrous): High-fidelity synthesis for moisture-sensitive or expensive substrates.

  • Method B (Schotten-Baumann): A robust, green-chemistry approach for scale-up and cost efficiency.[1]

Mechanistic Foundation

To optimize yield, one must understand the competing kinetics at play. The reaction proceeds via a nucleophilic substitution at the sulfur atom (


-like), but it faces two primary adversaries: steric hindrance  (from the ethyl group on the amine) and hydrolysis  (reaction of sulfonyl chloride with water).
2.1 The Reaction Pathway

The nitrogen lone pair of N-ethylaniline attacks the electrophilic sulfur center. A base is required not just to catalyze the reaction, but to scavenge the HCl byproduct.[2] Failure to remove HCl results in the protonation of the remaining amine, rendering it non-nucleophilic and stalling the reaction at <50% conversion.

ReactionMechanism Substrate Sulfonyl Chloride (R-SO2-Cl) Intermediate Tetrahedral Intermediate Substrate->Intermediate Nucleophilic Attack Amine N-Ethylaniline (Ph-NH-Et) Amine->Intermediate Nucleophilic Attack Base Base Catalyst (Pyridine/TEA) Intermediate->Base Proton Transfer Product Tertiary Sulfonamide (Ph-N(Et)-SO2-R) Intermediate->Product Elimination of Cl- Byproduct HCl Salt (Base-H+ Cl-) Base->Byproduct Proton Scavenging

Figure 1: Mechanistic pathway for sulfonylation. The base acts as a proton sink to drive equilibrium forward.

Critical Reaction Parameters
ParameterRecommendationScientific Rationale
Stoichiometry 1.0 eq Amine : 1.1–1.2 eq

Sulfonyl chlorides slowly hydrolyze even in "dry" solvents. A slight excess ensures complete amine conversion.
Temperature 0°C

RT
The reaction is exothermic.[2][3] Starting at 0°C prevents thermal decomposition and minimizes side reactions.
Solvent (Method A) DCM or THF (Anhydrous)High solubility for organic substrates; non-nucleophilic.
Solvent (Method B) Water/Acetone or Water/DCMBiphasic systems allow inorganic bases to stay in the aqueous phase while the reaction occurs at the interface.
Catalyst DMAP (0.1 eq)Optional. For sterically hindered sulfonyl chlorides, DMAP forms a highly reactive N-acylpyridinium intermediate.
Experimental Protocols
Method A: High-Fidelity Anhydrous Synthesis

Best for: Small-scale discovery chemistry, valuable intermediates, or moisture-sensitive sulfonyl chlorides.

Reagents:

  • N-Ethylaniline (1.0 equiv)

  • Sulfonyl Chloride (1.2 equiv)

  • Triethylamine (TEA) or Pyridine (1.5 equiv)

  • Dichloromethane (DCM), anhydrous

  • Optional: DMAP (0.1 equiv)[4]

Protocol:

  • Setup: Flame-dry a round-bottom flask and purge with nitrogen/argon. Add a magnetic stir bar.[5][6]

  • Solvation: Dissolve N-ethylaniline (1.0 equiv) and TEA (1.5 equiv) in anhydrous DCM (concentration ~0.2 M).

  • Cooling: Submerge the flask in an ice-water bath (0°C) and stir for 10 minutes.

  • Addition: Dissolve the Sulfonyl Chloride (1.2 equiv) in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 15–20 minutes.

    • Note: Rapid addition causes localized heating and accelerates hydrolysis/impurities.

  • Reaction: Allow the mixture to warm to room temperature naturally. Stir for 2–4 hours.

    • Validation: Monitor by TLC or LC-MS. Look for the disappearance of the amine peak.

  • Quench: Add 1M HCl (aqueous) to the reaction mixture.

    • Why? This converts excess TEA/Pyridine and unreacted N-ethylaniline into water-soluble salts.

  • Workup: Separate the layers. Wash the organic (DCM) layer sequentially with:

    • 1M HCl (2x) – Critical for removing starting amine.

    • Saturated

      
       (1x) – Removes hydrolyzed sulfonyl chloride (sulfonic acid).
      
    • Brine (1x).

  • Isolation: Dry over

    
    , filter, and concentrate in vacuo.
    
Method B: Schotten-Baumann (Green/Biphasic)

Best for: Scale-up (>10g), robust substrates, and cost reduction.

Reagents:

  • N-Ethylaniline (1.0 equiv)

  • Sulfonyl Chloride (1.1 equiv)

  • Sodium Carbonate (

    
    ) or NaOH (2.0 equiv)
    
  • Solvent: Water and Acetone (1:1 ratio)

Protocol:

  • Base Preparation: Dissolve

    
     (2.0 equiv) in water.
    
  • Amine Addition: Add N-ethylaniline (1.0 equiv) and acetone to the water solution. Stir vigorously.

  • Reaction: Cool to 0°C. Add Sulfonyl Chloride (1.1 equiv) portion-wise (solid) or dropwise (if liquid) over 20 minutes.

  • Agitation: Remove ice bath and stir vigorously at room temperature for 1–3 hours.

    • Critical: The reaction occurs at the interface. High stir rates are essential for conversion.

  • Precipitation/Extraction:

    • Scenario 1 (Solid Product): If the sulfonamide precipitates, filter the solid, wash with water (to remove salts) and dilute HCl (to remove unreacted amine).

    • Scenario 2 (Oil/Liquid): Extract with Ethyl Acetate.[5][7] Wash organic layer with 1M HCl and Brine.

Purification & Analysis Workflow

The purification of tertiary sulfonamides differs from primary sulfonamides. Since the product has no acidic proton, do not attempt to extract the product into NaOH , as it will remain in the organic layer.

PurificationWorkflow Crude Crude Reaction Mixture (Product + Amine + Sulfonic Acid) AcidWash Wash with 1M HCl Crude->AcidWash PhaseSep Phase Separation AcidWash->PhaseSep AqLayer1 Aqueous Layer (Contains unreacted Amine salts + Pyridine) PhaseSep->AqLayer1 Discard OrgLayer1 Organic Layer (Product + Sulfonic Acid) PhaseSep->OrgLayer1 Keep BaseWash Wash with Sat. NaHCO3 OrgLayer1->BaseWash PhaseSep2 Phase Separation BaseWash->PhaseSep2 AqLayer2 Aqueous Layer (Contains Sulfonic Acid salts) PhaseSep2->AqLayer2 Discard FinalOrg Final Organic Layer (Pure Tertiary Sulfonamide) PhaseSep2->FinalOrg Dry & Concentrate

Figure 2: Purification logic for tertiary sulfonamides. The sequence of Acid Wash


 Base Wash is critical for purity.
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield (<50%) Hydrolysis of Sulfonyl ChlorideEnsure solvents are dry (Method A). Increase Sulfonyl Chloride equivalents to 1.5.
Unreacted Amine Persists HCl poisoningThe base (TEA/Pyridine) was insufficient or degraded. Ensure >1.2 eq of base is present to scavenge HCl.
Product is an Oil (Not Solid) Impurities or crystal habitTriturate the oil with Hexanes or Diethyl Ether to induce crystallization. If that fails, run a silica plug (Hex/EtOAc).[8]
Violent Exotherm Fast additionAdd sulfonyl chloride slower and strictly at 0°C.
References
  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
  • D'Souza, D. M., & Müller, T. J. J. (2007). "Magnetic Nanoparticle-Supported DMAP: A Recyclable Catalyst for Acetylation and Sulfonylation." Nature Protocols.
  • Schotten-Baumann Conditions: Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley-Interscience.
  • Green Chemistry Approaches

    • Gomes, C. S. B., et al. (2015). "Sustainable synthesis of sulfonamides in water."[1][6][9] Green Chemistry, 17, 395-400.

  • Purification of Sulfonamides

    • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Section 9.5: Sulfonamides).[9]

Sources

Method

Application Note &amp; Protocol: A Guide to the Chlorosulfonation of Benzoic Acid Derivatives

Abstract This technical guide offers a comprehensive overview of the chlorosulfonation of benzoic acid derivatives, a fundamental reaction in organic synthesis with significant implications for drug discovery and develop...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide offers a comprehensive overview of the chlorosulfonation of benzoic acid derivatives, a fundamental reaction in organic synthesis with significant implications for drug discovery and development. Aryl sulfonyl chlorides are crucial intermediates, primarily for the synthesis of sulfonamides, a class of compounds with a broad spectrum of therapeutic applications.[1][2] This document provides an in-depth exploration of the reaction mechanism, a detailed and field-tested experimental protocol, and critical safety considerations for handling the reagents. It is intended for researchers, scientists, and professionals in drug development who require a practical and theoretically grounded understanding of this important transformation.

Introduction: The Significance of Chlorosulfonated Aromatics

The introduction of a chlorosulfonyl (-SO₂Cl) group onto an aromatic ring is a powerful tool in medicinal chemistry. The resulting aryl sulfonyl chlorides are highly reactive electrophiles, most notably used in the synthesis of sulfonamides through reaction with primary or secondary amines.[3] The sulfonamide functional group is a well-established pharmacophore present in a wide array of drugs, including antibiotics (sulfonamides), diuretics (e.g., Furosemide), and antiretrovirals.[2] The sulfonyl group can act as a bioisostere for other functional groups and can enhance the metabolic stability and pharmacokinetic properties of drug molecules.[4] The direct chlorosulfonation of benzoic acid and its derivatives is a common and direct method to access these valuable intermediates.[5]

Mechanism of Chlorosulfonation

The chlorosulfonation of benzoic acid is a classic example of an electrophilic aromatic substitution (EAS) reaction.[6] The carboxylic acid group (-COOH) is a deactivating, meta-directing group due to its electron-withdrawing nature.[6][7] This directing effect is a critical consideration for predicting the regiochemical outcome of the reaction.

The key steps of the mechanism are as follows:

  • Generation of the Electrophile: Chlorosulfonic acid (ClSO₃H) is a highly reactive reagent that can act as the source of the electrophile. Through autoprotolysis, it is believed to generate the highly electrophilic sulfonyl chloride cation (SO₂Cl⁺).[6][8]

  • Electrophilic Attack: The π-electron system of the benzoic acid ring attacks the electrophilic sulfur atom of the SO₂Cl⁺ cation. This rate-determining step forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[6]

  • Rearomatization: A base, such as a chloride ion or another molecule of chlorosulfonic acid, removes a proton from the carbon atom bearing the new substituent. This restores the aromaticity of the ring and yields the final 3-(chlorosulfonyl)benzoic acid product.[6]

Diagram 1: Reaction Mechanism

Chlorosulfonation Mechanism Mechanism of Chlorosulfonation of Benzoic Acid cluster_reactants Reactant & Reagent cluster_electrophile Electrophile Generation cluster_intermediate Intermediate cluster_product Product benzoic_acid Benzoic Acid sigma_complex Sigma Complex (Arenium Ion) benzoic_acid->sigma_complex Electrophilic Attack chlorosulfonic_acid Chlorosulfonic Acid (ClSO3H) electrophile Electrophile (SO2Cl+) chlorosulfonic_acid->electrophile Autoprotolysis electrophile->sigma_complex product 3-(Chlorosulfonyl)benzoic acid sigma_complex->product Rearomatization (-H+)

Caption: Mechanism of the electrophilic aromatic substitution.

Experimental Protocol: General Procedure for Chlorosulfonation

This protocol provides a detailed, step-by-step methodology for the chlorosulfonation of a generic benzoic acid derivative.

Materials and Reagents
  • Benzoic acid derivative (1.0 molar equivalent)

  • Chlorosulfonic acid (ClSO₃H) (3-5 molar equivalents)

  • Crushed ice

  • Deionized water

  • Appropriate organic solvent for recrystallization (e.g., ethanol/water mixture)[6]

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel or addition funnel

  • Ice bath

  • Heating mantle with temperature controller

  • Gas outlet to vent HCl gas (connected to a gas trap)

  • Buchner funnel and vacuum flask

  • Standard laboratory glassware

Critical Safety Precautions

Chlorosulfonic acid is a highly corrosive and reactive substance that can cause severe chemical and thermal burns upon contact with skin or eyes. The vapor is extremely irritating to the respiratory system and can cause delayed lung injury. It reacts violently with water, releasing hydrochloric acid and sulfuric acid fumes.[9]

Mandatory Personal Protective Equipment (PPE):

  • Chemical splash goggles and a face shield.[10]

  • Acid-resistant gloves (e.g., rubber gauntlet gloves).

  • Acid-resistant lab coat or apron.[10]

  • Closed-toe shoes.[10]

  • Work in a well-ventilated fume hood at all times.[10]

Emergency Preparedness:

  • Ensure immediate access to a safety shower and eyewash station.[11]

  • In case of skin or eye contact, immediately flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[12]

  • Have an appropriate spill kit ready. Spills should be absorbed with an inert material like vermiculite or dry sand; DO NOT USE WATER .[11]

Step-by-Step Reaction Procedure
  • Reaction Setup: In a fume hood, equip a dry round-bottom flask with a magnetic stir bar and a gas outlet connected to a trap for HCl gas.

  • Reagent Addition: Carefully charge the flask with chlorosulfonic acid (3-5 molar equivalents). Begin stirring and cool the flask in an ice bath to below 20°C.[6]

  • Substrate Addition: Cautiously add the benzoic acid derivative (1.0 molar equivalent) in small portions to the stirred chlorosulfonic acid.[6] Rationale: This slow, portion-wise addition is crucial to control the exothermic reaction and prevent a dangerous temperature increase.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture. The optimal temperature and time will vary depending on the substrate (see Table 1).[6][13] Note: For many benzoic acid derivatives, heating is required to drive the reaction to completion.

  • Reaction Monitoring: The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[6][13]

  • Workup (Quenching): Once the reaction is complete, cool the mixture to room temperature. In a separate large beaker, prepare a substantial amount of crushed ice. Very slowly and carefully, pour the reaction mixture onto the crushed ice with stirring.[6][14] Causality: The violent and highly exothermic reaction of chlorosulfonic acid with water necessitates this cautious quenching procedure to dissipate heat and safely hydrolyze any remaining reagent. The desired product will precipitate as a solid.

  • Product Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel.[6] Wash the solid thoroughly with cold deionized water to remove any residual acids.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to obtain the final product of high purity.[6][13]

  • Drying: Dry the purified crystals in a vacuum oven to remove any residual solvent.[13]

Diagram 2: Experimental Workflow

Experimental Workflow Workflow for Chlorosulfonation start Start: Dry Glassware setup Reaction Setup in Fume Hood start->setup add_csa Add Chlorosulfonic Acid & Cool setup->add_csa add_ba Add Benzoic Acid Derivative add_csa->add_ba react Heat Reaction Mixture add_ba->react monitor Monitor by TLC/HPLC react->monitor quench Quench on Crushed Ice monitor->quench filter Vacuum Filtration quench->filter purify Recrystallize Product filter->purify dry Dry Under Vacuum purify->dry end Final Product: Aryl Sulfonyl Chloride dry->end

Caption: Step-by-step experimental workflow.

Substrate Scope and Reaction Conditions

The reactivity and the specific conditions required for the chlorosulfonation of benzoic acid derivatives can vary significantly based on the nature and position of other substituents on the aromatic ring. The following table summarizes typical conditions for different substrates.

SubstrateMolar Ratio (Substrate:ClSO₃H)Temperature (°C)Time (h)Major ProductReference
Benzoic Acid1 : 3-5100-1402-43-(Chlorosulfonyl)benzoic acid[6]
4-Chlorobenzoic Acid1 : >3 (excess)HeatNot Specified4-Chloro-3-(chlorosulfonyl)benzoic acid[13]
2,4-Dichlorobenzoic Acid precursor1 : 4-10130-1501-62,4-Dichloro-5-(chlorosulfonyl)benzoic acid[15]
Toluene1 : 2Not SpecifiedNot Specifiedo/p-Toluenesulfonyl chloride[9][16]

Note: The synthesis of 4-(chlorosulfonyl)benzoic acid is often achieved through alternative routes, such as the oxidation of p-toluenesulfonyl chloride, as direct chlorosulfonation of benzoic acid favors the meta-isomer.[6][14]

Characterization

The identity and purity of the synthesized chlorosulfonated benzoic acid derivatives can be confirmed using standard analytical techniques:

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.[13]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of the product.

  • Melting Point: To compare with literature values for known compounds.[14]

Conclusion

The chlorosulfonation of benzoic acid derivatives is a robust and essential reaction for the synthesis of key pharmaceutical intermediates. A thorough understanding of the reaction mechanism, strict adherence to safety protocols, and careful control of reaction parameters are paramount for successful and safe execution. This guide provides a solid foundation for researchers to confidently perform this transformation and to adapt the protocol for various substituted benzoic acids in their pursuit of novel therapeutic agents.

References

  • Filo. (2025, November 19). Explain the synthesis process of saccharin. Retrieved from [Link]

  • SlideServe. (2024, April 10). Safety Measures and Handling Protocols for Chlorosulphonic Acid. Retrieved from [Link]

  • Wikipedia. (n.d.). Saccharin. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Common Name: CHLOROSULPHONIC ACID HAZARD SUMMARY. Retrieved from [Link]

  • IPCS. (n.d.). ICSC 1039 - CHLOROSULFONIC ACID. Retrieved from [Link]

  • Loba Chemie. (2019, January 7). CHLOROSULFONIC ACID FOR SYNTHESIS MSDS. Retrieved from [Link]

  • Reddit. (2018, November 25). Color coded reaction pathway for the synthesis of Saccharin from Toluene. Retrieved from [Link]

  • Google Patents. (n.d.). US4358410A - Process for the preparation of meta sulfobenzoic acid and meta hydroxybenzoic acid therefrom.
  • Google Patents. (n.d.). KR101877778B1 - Preparation method of saccharin by using enhanced oxidation process of o-toluene sulfonamide.
  • National Institutes of Health. (n.d.). Synthesis of Novel Saccharin Derivatives. Retrieved from [Link]

  • Organic Syntheses. (n.d.). ACID AMMONIUM o-SULFOBENZOATE. Retrieved from [Link]

  • Reddit. (2020, December 30). So, I'm working on chlorosulfonation, I can't find a mechanism with benzene, so I tried to do it, but I feel there's something wrong... Can someone explain me properly the mechanism of chlorosulfonation ?. Retrieved from [Link]

  • Google Patents. (n.d.). CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.
  • ResearchGate. (2014, January 14). How to carry out a sulfonation reaction?. Retrieved from [Link]

  • YouTube. (2023, March 3). m-sulpho benzoic acid | Electrophilic Substitution Reaction| Class 12. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Retrieved from [Link]

  • Sussex Drug Discovery Centre - WordPress.com. (2015, November 30). Aryl Sulfonamides made easy. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Application of Sulfonyl in Drug Design. Retrieved from [Link]

  • Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Retrieved from [Link]

  • Organic Syntheses. (n.d.). o-SULFOBENZOIC ANHYDRIDE. Retrieved from [Link]

  • Wikipedia. (n.d.). Chlorosulfuric acid. Retrieved from [Link]

  • Google Patents. (n.d.). US5473095A - Process for the preparation of chlorinated 4,5-difluorobenzoic acids, -benzoic acid derivatives and -benzaldehydes.
  • SpringerLink. (n.d.). Chlorosulfonic Acid - A Versatile Reagent. Retrieved from [Link]

  • Taylor & Francis Online. (2006, September 23). REVIEW. CHLOROSULFONATION OF AROMATIC AND HETERO-AROMATIC SYSTEMS. Retrieved from [Link]

Sources

Application

Application Note: Precision Crystallization of 4-Sulfamoylbenzoic Acid

Solvent Selection, Polymorph Control, and Process Scalability Executive Summary This guide provides a technical framework for the crystallization of 4-sulfamoylbenzoic acid (4-SBA) (CAS: 138-41-0), a critical intermediat...

Author: BenchChem Technical Support Team. Date: February 2026

Solvent Selection, Polymorph Control, and Process Scalability

Executive Summary

This guide provides a technical framework for the crystallization of 4-sulfamoylbenzoic acid (4-SBA) (CAS: 138-41-0), a critical intermediate in the synthesis of sulfonamide diuretics and carbonic anhydrase inhibitors.[1] Unlike generic crystallization guides, this protocol addresses the specific challenges of 4-SBA: its amphoteric nature, poor water solubility at neutral pH, and tendency to form solvates.[1]

We present a dual-stage purification strategy:

  • Primary Isolation: pH-swing crystallization for bulk impurity rejection.[1]

  • Polishing Step: Thermal recrystallization using a hydro-alcoholic system to control crystal habit and bulk density.[1]

Physicochemical Profile & Solubility Thermodynamics[2][3][4][5][6]

To design a robust crystallization process, one must first map the solute-solvent interactions.[1] 4-SBA contains both a carboxylic acid group (


) and a sulfonamide group, making it a polar molecule capable of strong hydrogen bonding.[1][2]
2.1 Solubility Mapping

The solubility profile of 4-SBA follows a specific "polar-protic" preference.[1] The molecule exhibits high solubility in high-dielectric solvents and low solubility in non-polar hydrocarbons.

Solvent ClassRepresentative SolventsSolubility BehaviorMechanism
Polar Aprotic DMSO, DMF, DMAcHigh (>200 mg/mL)Dipole-dipole interactions disrupt crystal lattice; difficult to remove (solvate risk).[1][2]
Lower Alcohols Methanol, EthanolModerate-High (Temp.[1] dependent)Ideal for thermal recrystallization.[1][2] Forms H-bonds with sulfonamide/carboxyl groups.[1]
Water Water (Neutral/Acidic)Very Low (<0.5 mg/mL)Hydrophobic benzene ring dominates at low pH.[1][2]
Alkaline Water NaOH/KOH (aq)High (as Salt)Deprotonation of -COOH forms highly soluble carboxylate salts.[1][2]
Non-Polar Toluene, HexaneInsoluble Lack of H-bonding capability; useful as anti-solvents.[1]
2.2 Thermodynamic Modelling

For thermal recrystallization, the solubility dependence on temperature in alcohols (e.g., Ethanol) is best modeled using the Modified Apelblat Equation :



Where


 is the mole fraction solubility and 

is temperature (K).[3][2]
  • Insight: In ethanol, 4-SBA exhibits a steep solubility curve (high

    
    ), meaning a cooling crystallization will generate high supersaturation yield.[1][2]
    
  • Critical Parameter: The Metastable Zone Width (MSZW) in ethanol is typically narrow, requiring precise cooling ramps to avoid "crashing out" (uncontrolled nucleation), which traps impurities.[2]

Solvent Selection Decision Matrix

The following logic flow illustrates how to select the solvent system based on the input material's purity and the desired outcome.

SolventSelection Start Input Material State PurityCheck Is Purity > 95%? Start->PurityCheck Crude Crude / Reaction Mixture PurityCheck->Crude No (<95%) SemiPure Semi-Pure Solid PurityCheck->SemiPure Yes (>95%) AcidBase Strategy: pH Swing (Reactive Crystallization) Crude->AcidBase SolventA Solvent: Water + NaOH (Dissolve) Precipitant: HCl (Crystallize) AcidBase->SolventA Thermal Strategy: Thermal Recrystallization (Polishing) SemiPure->Thermal SolventB Solvent: Ethanol/Water (80:20) or Glacial Acetic Acid Thermal->SolventB Habit Habit Control Required? SolventB->Habit SlowCool Slow Cooling (0.2°C/min) Target: Prisms/Blocks Habit->SlowCool Yes FastCool Fast Cooling / Antisolvent Target: Needles/Aggregates Habit->FastCool No

Figure 1: Decision tree for solvent selection based on input purity and physical property requirements.

Detailed Experimental Protocols
Protocol A: Primary Purification via Acid-Base Swing

Objective: Removal of non-acidic impurities and colored byproducts.[1] Mechanism: 4-SBA is dissolved as a salt (high solubility) and precipitated as the free acid (low solubility) at its isoelectric point.[1][2]

Materials:

  • Crude 4-SBA[1]

  • 10% NaOH solution[1]

  • Concentrated HCl (37%)[1][2]

  • Activated Carbon (optional for decolorization)[1][2]

Procedure:

  • Dissolution: Suspend crude 4-SBA in water (ratio: 10 mL/g).

  • Salt Formation: Slowly add 10% NaOH with stirring until pH reaches 9.0–10.0. The solution should become clear.[4]

    • Checkpoint: If solids remain, filter them out (these are non-acidic impurities).[1][2]

  • Decolorization (Optional): Add activated carbon (5% w/w), stir for 30 mins at 40°C, then filter hot through Celite.

  • Reactive Crystallization:

    • Cool the filtrate to 20°C.

    • Slowly dose HCl while monitoring pH.[1][2]

    • Nucleation Point: Cloudiness typically appears around pH 4.5–5.0.[1][2]

    • Growth Phase: Continue acid addition until pH reaches 2.0.

  • Digestion: Stir the slurry for 60 minutes to allow Ostwald ripening (improves filterability).

  • Isolation: Filter under vacuum. Wash cake with cold water (

    
    ) to remove NaCl.[1][2]
    
Protocol B: Thermal Recrystallization (Polishing)

Objective: Polymorph control and bulk density improvement.[1][2] Solvent System: Ethanol/Water (80:20 v/v).[1][2]

  • Why this system? Ethanol provides high high-temperature solubility; water acts as a weak anti-solvent to improve yield and modify crystal habit (reducing aspect ratio).[1][2]

Procedure:

  • Saturation: Charge 4-SBA into the reactor. Add Ethanol/Water (80:20) at a ratio of 8 mL/g.[2]

  • Dissolution: Heat to reflux (

    
    ) with agitation. Ensure complete dissolution.
    
    • Validation: Solution must be strictly clear. If not, add solvent in 5% increments.[1]

  • Cooling (Critical Step):

    • Cool to

      
       rapidly.
      
    • Seeding: Add 0.5% w/w pure 4-SBA seeds at

      
       (metastable zone).
      
    • Linear Ramp: Cool from

      
       to 
      
      
      
      at a rate of
      
      
      .
  • Anti-Solvent Finish (Optional): If yield is low, add cold water (equal volume) slowly at

    
    .
    
  • Filtration: Filter and wash with cold Ethanol/Water (50:50).

  • Drying: Dry at

    
     under vacuum. Caution: Ensure complete removal of solvent to prevent solvate formation.
    
Polymorph and Habit Control[8]

4-SBA and related sulfonamides often exhibit concomitant polymorphism or habit shifting based on solvent polarity.[1]

  • Needles (Acicular): Common in rapid cooling or high-supersaturation environments (e.g., rapid acid addition in Protocol A).[1][2] These are hard to filter and dry.[1]

  • Prisms/Blocks: Favored in slow cooling scenarios (Protocol B) and in the presence of habit modifiers (like water in the ethanol system).[2]

Scientific Insight: The carboxylic acid group tends to form dimers in non-polar environments.[5] In polar protic solvents (Ethanol), solvent-solute H-bonding competes with dimer formation, often leading to more compact crystal structures that flow better in manufacturing.[1][2]

Workflow for Polymorph Screening

If a specific polymorph is required for regulatory filing:

  • Prepare saturated solutions in Ethanol, Acetone, and Water (pH 9).

  • Perform evaporative crystallization (slow) vs. cooling crystallization (fast).

  • Analyze resulting solids via PXRD (Powder X-Ray Diffraction) .

  • Compare diffractograms to identify unique phases.[1]

Process Flow Diagram

ProcessFlow Input Crude 4-SBA Dissolve Dissolve in Water + NaOH (pH 10) Input->Dissolve Filter1 Clarifying Filtration (Remove Insolubles) Dissolve->Filter1 Acidify Acidify with HCl to pH 2.0 Filter1->Acidify Clear Filtrate Isolate1 Filter & Wash Acidify->Isolate1 Precipitate Recryst Dissolve in EtOH/H2O @ Reflux Isolate1->Recryst Wet Cake Cool Controlled Cooling (0.3°C/min) Recryst->Cool FinalFilter Final Filtration Cool->FinalFilter Dry Vacuum Dry FinalFilter->Dry

Figure 2: Integrated purification workflow combining acid-base rejection and thermal polishing.

References
  • Solubility & Thermodynamics

    • Wang, J., et al. "Thermodynamic models for solubility of benzoic acid derivatives in binary solvents."[1] Journal of Chemical & Engineering Data. [1][2]

    • Note: General principles of benzoic acid derivative solubility derived from standard chemical engineering data sources.[1]

  • Polymorphism in Sulfonamides

    • Gelbrich, T., et al. "Polymorphism and Crystallization of p-Aminobenzoic Acid."[1] Crystal Growth & Design, 2004.[1][5] [1][2]

    • Context: Establishes the structural analogs and habit modific
  • Chemical Safety & Properties

    • National Center for Biotechnology Information.[1] "PubChem Compound Summary for CID 8688, 4-Sulfamoylbenzoic acid." PubChem. [1][2]

  • Process Analytical Technology (PAT)

    • Mettler Toledo.[1] "Crystal Polymorphism in Chemical & Pharmaceutical Process Development."

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid

From the desk of the Senior Application Scientist Welcome to the technical support resource for 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid. This guide is designed for researchers, scientists, and drug development pr...

Author: BenchChem Technical Support Team. Date: February 2026

From the desk of the Senior Application Scientist

Welcome to the technical support resource for 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting advice regarding the stability of this compound in aqueous solutions. Understanding the stability profile is critical for ensuring the accuracy, reproducibility, and integrity of your experimental data. This document provides FAQs and validated protocols to help you navigate potential challenges.

Section 1: General Stability & Handling FAQs

This section addresses the most common initial questions regarding the handling and storage of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid solutions.

Q1: What are the primary chemical stability concerns for 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid in an aqueous environment?

A: The molecule possesses three key functional groups that dictate its stability profile: a sulfonamide linkage, a carboxylic acid on a chlorinated aromatic ring.

  • Hydrolysis of the Sulfonamide Bond: The sulfonamide bridge (-SO2-N-) is often the most labile part of such molecules and is susceptible to hydrolysis, especially under acidic or basic conditions.[1] This is a primary degradation pathway, leading to the cleavage of the S-N bond.[1]

  • pH-Dependent Solubility and Stability: The benzoic acid moiety has a pKa value that makes its solubility highly dependent on the pH of the solution.[2] In solutions with a pH below its pKa (typically around 4.2 for benzoic acid), the compound will be in its less soluble acidic form, which can lead to precipitation.[2]

  • Photodegradation: Aromatic compounds containing halogens, such as the chloro- group on the benzene ring, can be susceptible to photodegradation when exposed to UV or even ambient light.[3][4] This can lead to the formation of various degradation products.

Q2: What is the best practice for preparing and storing aqueous stock solutions of this compound?

A: Due to the compound's limited aqueous solubility and potential for degradation, a careful approach is required.

  • Initial Dissolution: We recommend preparing a high-concentration stock solution in an organic co-solvent such as DMSO or ethanol before making final dilutions in your aqueous buffer. This minimizes the time the compound is in a fully aqueous environment at a high concentration.

  • Storage Conditions: Stock solutions should be stored at -20°C or -80°C to minimize hydrolytic and thermal degradation.

  • Light Protection: Always store solutions in amber vials or wrap containers in aluminum foil to protect them from light, thereby preventing potential photodegradation.[3][4]

  • Fresh Dilutions: For optimal results, prepare fresh dilutions from the frozen stock for each experiment. Avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q3: My compound is precipitating out of my aqueous buffer. How can I resolve this?

A: Precipitation is typically linked to the pH of the buffer and the pKa of the benzoic acid group.

  • Check Buffer pH: Ensure your buffer's pH is at least 1.5 to 2 units above the compound's pKa. This will maintain the carboxylate in its ionized, more soluble form.

  • Reduce Final Concentration: If you are working near the limit of solubility, simply reducing the final concentration in the aqueous medium may solve the issue.

  • Consider a Co-solvent: A small percentage (e.g., 1-5%) of an organic solvent like DMSO in your final aqueous solution can help maintain solubility, but be sure to verify that this concentration does not interfere with your downstream assay.

Section 2: Troubleshooting Unexpected Experimental Results

This section provides guidance for when you suspect compound instability is affecting your experimental outcomes.

Q4: My assay results are showing a loss of compound potency or inconsistent readings over the course of an experiment. Is this a stability issue?

A: Yes, this is a classic sign of compound degradation. If the active concentration of your compound is decreasing over time, it will manifest as a loss of potency or poor reproducibility.

  • Troubleshooting Steps:

    • Run a Time-Course Analysis: Prepare your final solution and analyze it via HPLC at t=0 and at several time points throughout the duration of your experiment (e.g., 2, 4, 8, 24 hours) under the exact same conditions (temperature, lighting).

    • Analyze the Data: A progressive decrease in the peak area of the parent compound confirms degradation. The appearance and growth of new peaks would represent the degradation products.

    • Establish an "Experimental Window": This analysis will help you determine the maximum time your compound is stable under assay conditions, defining the window in which your experiments must be completed.

Q5: I am observing new, unidentified peaks in my HPLC chromatogram. What are they likely to be?

A: The appearance of new peaks is the most direct evidence of degradation. Based on the structure of 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid, the most probable degradation products arise from the cleavage of the sulfonamide bond.

  • Likely Degradation Products:

    • Product 1: 2-Chloro-5-(sulfonic acid)benzoic acid: Formed from the cleavage of the S-N bond.

    • Product 2: N-ethylaniline: The other product from the S-N bond cleavage.

  • Confirmation: Identifying degradation products often requires characterization techniques like LC-MS to determine the mass of the unknown peaks and compare them to the predicted structures.[5]

Below is a diagram illustrating the most probable hydrolytic degradation pathway.

G cluster_main Hydrolytic Degradation Pathway Parent 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid Water + H₂O (Acid or Base) Parent->Water Deg1 2-Chloro-5-(sulfonic acid)benzoic acid Deg2 N-ethylaniline Water->Deg1 S-N Cleavage Water->Deg2

Caption: Predicted hydrolytic degradation of the parent compound.

Section 3: A Practical Guide to Forced Degradation Studies

To formally assess stability and develop a robust, stability-indicating analytical method, a forced degradation study is essential.[6] This involves intentionally stressing the compound under various conditions to identify potential degradation pathways and products.[3][5]

G cluster_workflow Forced Degradation Workflow Prep Prepare Solutions (Parent Compound in Solvent) Stress Apply Stress Conditions (Heat, Acid, Base, Light, Oxidizer) Prep->Stress Neutralize Neutralize/Quench Reaction Stress->Neutralize Analyze Analyze via HPLC-UV/MS (Parent, Stressed, Blank) Neutralize->Analyze Data Evaluate Data (Peak Purity, Mass Balance, Degradation %) Analyze->Data Report Identify Degradants & Establish Stability Profile Data->Report

Caption: Workflow for a forced degradation stability study.

Protocol 3.1: Forced Degradation Experimental Setup

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that the degradation products are relevant without being unrealistic artifacts of excessive stress.[4]

Materials:

  • 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid

  • HPLC-grade water, acetonitrile, and methanol

  • Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

  • Calibrated HPLC system with UV or PDA detector

  • Photostability chamber

  • Calibrated oven and water bath

Procedure:

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Stress Conditions: For each condition below, prepare a sample in a clear vial and a control sample (stored at 4°C, protected from light).

    • Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Heat at 60°C for 24 hours.

    • Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Keep at room temperature for 8 hours.

    • Oxidative Degradation: Mix stock solution with 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

    • Thermal Degradation: Heat the stock solution at 80°C for 48 hours in an oven.

    • Photolytic Degradation: Expose the stock solution in a photostability chamber according to ICH Q1B guidelines.

  • Sample Processing: After the designated time, cool the samples to room temperature. Neutralize the acid and base samples with an equivalent amount of base or acid, respectively.

  • Analysis: Dilute all samples (including controls) to a suitable final concentration (e.g., 50 µg/mL) and analyze immediately by a validated HPLC method.

Table 1: Summary of Recommended Stress Conditions
Stress ConditionReagentTemperatureDurationExpected Degradation Pathway
Acid Hydrolysis 0.1 M HCl60°C24 - 48 hoursSulfonamide S-N bond cleavage[3]
Base Hydrolysis 0.1 M NaOHRoom Temp8 - 24 hoursSulfonamide S-N bond cleavage[4]
Oxidation 3% H₂O₂Room Temp24 hoursOxidation of sulfur or aromatic ring[6]
Thermal None80°C48 - 72 hoursGeneral decomposition
Photolytic UV/Visible LightAmbientPer ICH Q1BCleavage of C-Cl bond, ring modification[3]

Section 4: Analytical Method Considerations

Q6: How do I ensure my HPLC method is "stability-indicating"?

A: A stability-indicating method is one that can accurately quantify the parent compound without any interference from degradation products, impurities, or excipients.[6]

  • Key Validation Steps:

    • Specificity/Selectivity: Analyze the samples from your forced degradation study. The method is selective if the parent peak is well-resolved from all degradation peaks (resolution > 2).

    • Peak Purity Analysis: Use a PDA detector to assess peak purity. The purity angle should be less than the purity threshold for the parent peak in all stressed samples, confirming that no degradant is co-eluting.

    • Mass Balance: The sum of the amount of parent compound remaining and the amount of all degradation products formed should be close to 100% of the initial amount of the parent compound.[5] This confirms that all significant degradants are being detected.

Q7: My HPLC peak for the compound is tailing or showing poor shape. What could be the cause?

A: Poor peak shape for an acidic compound like this is often related to interactions with the stationary phase or issues with the mobile phase.

  • Check Mobile Phase pH: The pH of your mobile phase should be at least 2 units below the pKa of the benzoic acid to ensure it is fully protonated and interacts consistently with a C18 column. Alternatively, a pH well above the pKa can also work if the compound is stable. A pH close to the pKa will result in mixed ionization states and poor peak shape.

  • Ionic Strength: Ensure your mobile phase buffer concentration (e.g., 10-25 mM phosphate or acetate) is sufficient to control the pH and minimize secondary interactions with the silica backbone of the column.

  • Column Health: An old or contaminated column can also lead to poor peak shape. Try flushing the column or replacing it if necessary.

References

  • Asian Journal of Research in Chemistry. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available at: [Link]

  • Academia.edu. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available at: [Link]

  • Onyx Scientific. (2023). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

  • LinkedIn. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. Available at: [Link]

  • PubMed. (2022). Comparison of chemical and biological degradation of sulfonamides: Solving the mystery of sulfonamide transformation. Available at: [Link]

  • PubMed. (2013). Photochemical degradation of sunscreen agent 2-phenylbenzimidazole-5-sulfonic acid in different water matrices. Available at: [Link]

  • MDPI. (2023). Photodegradation of Sulfamethoxazole and Enrofloxacin under UV and Simulated Solar Light Irradiation. Available at: [Link]

  • Food Safety and Inspection Service. (1993). Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC. Available at: [Link]

  • Environmental Analysis Health and Toxicology. (2025). A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various use. Available at: [Link]

Sources

Optimization

Synthetix Support Hub: Sulfonamide Purity &amp; Melting Point Troubleshooting

Status: Active Operator: Senior Application Scientist (Organic Synthesis Division) Ticket ID: SULF-MP-001 Introduction If you are reading this, you are likely staring at a "wet" solid, a sticky oil that refuses to crysta...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Operator: Senior Application Scientist (Organic Synthesis Division) Ticket ID: SULF-MP-001

Introduction

If you are reading this, you are likely staring at a "wet" solid, a sticky oil that refuses to crystallize, or a product with a melting point (MP) range so broad it spans ten degrees. In sulfonamide synthesis, a depressed or wide melting point is rarely just "bad luck." It is a specific diagnostic signal.

Low MP in sulfonamides typically stems from three distinct vectors:

  • The "Goo" (Chemical Impurity): Presence of bis-sulfonamides or unreacted starting material.

  • The "Wet" (Solvation): Trapped solvent or hydrolysis byproducts (sulfonic acids).

  • The "Ghost" (Polymorphism): You synthesized the correct molecule, but it crystallized into a metastable thermodynamic form.

This guide moves beyond basic "recrystallize it again" advice. We will apply thermodynamic control and acid-base logic to isolate your target.

Phase 1: Diagnostic Triage

Before attempting purification, you must identify the nature of the depression. Use this logic flow to categorize your issue.

DiagnosticTriage Start ISSUE: Low/Broad Melting Point TLC Step 1: Run TLC (Compare with SM) Start->TLC SingleSpot Single Spot Observed? TLC->SingleSpot MultiSpot Multiple Spots SingleSpot->MultiSpot No YesSingle Yes (Single Spot) SingleSpot->YesSingle SpotHigh Higher Rf than Product (Bis-sulfonamide/SM) MultiSpot->SpotHigh SpotLow Lower Rf/Baseline (Sulfonic Acid/Amine salts) MultiSpot->SpotLow Drying Step 2: Dry @ 50°C/High Vac (Check NMR for Solvent) YesSingle->Drying StillLow MP Still Low? Drying->StillLow Polymorph Suspect POLYMORPHISM or Eutectic Impurity StillLow->Polymorph Yes

Figure 1: Diagnostic logic tree for isolating the root cause of melting point depression.

Phase 2: The "Goo" (Chemical Impurities)
1. The Bis-Sulfonamide Trap

A common, often overlooked impurity when using primary amines (


) is the formation of bis-sulfonamides  (

).
  • Causality: If the reaction pH is too high or excess sulfonyl chloride is added too quickly, the mono-sulfonamide product (which is acidic,

    
    ) deprotonates. The resulting anion attacks a second molecule of sulfonyl chloride [1].
    
  • Impact: Bis-sulfonamides lack the N-H proton. They are non-acidic and lipophilic. They often co-crystallize with your product, drastically depressing the MP.

2. Hydrolysis (Sulfonic Acid)

Sulfonyl chlorides are moisture-sensitive.[1][2] If your solvent was not anhydrous, the chloride hydrolyzes to sulfonic acid (


).
  • Impact: Sulfonic acids are highly polar and often form "oils" with amines, preventing the lattice formation required for a sharp melting point [2].

Data: Impurity Profiles

Impurity TypeTLC BehaviorSolubility CharacteristicsOrigin
Bis-sulfonamide Higher

(Non-polar)
Insoluble in aq. NaOHExcess

/ High pH
Sulfonic Acid Baseline (Very Polar)Soluble in water/bicarbWet solvent / Hydrolysis
Unreacted Amine Variable (Ninhydrin +)Soluble in dilute HClIncomplete reaction
Phase 3: The "Switch" Protocol (Purification)

This is the Gold Standard for sulfonamide purification. It utilizes the specific acidity of the sulfonamide N-H bond (


) to separate it from both non-acidic impurities (bis-sulfonamides, amines) and highly acidic byproducts [3].

The Logic:

  • Base Wash: Convert Sulfonamide (

    
    ) 
    
    
    
    Salt (
    
    
    ). It moves to water.
  • Organic Wash: Impurities (Bis-sulfonamides, unreacted SM) stay in the organic layer.

  • Acidification: Reprotonate the aqueous layer. Pure sulfonamide precipitates.

AcidBaseSwitch Crude Crude Mixture (Product + Impurities) Dissolve Dissolve in 1M NaOH Crude->Dissolve Split Separation Dissolve->Split OrgLayer Organic Impurities (Bis-sulfonamide, Amine) DISCARD Split->OrgLayer Extract w/ EtOAc AqLayer Aqueous Layer (Product as Na+ Salt) Split->AqLayer Acidify Acidify with HCl to pH 2 AqLayer->Acidify Precip Precipitate Pure Product Acidify->Precip

Figure 2: The "Switch" Protocol. A self-validating purification system based on pKa.

Step-by-Step Protocol:

  • Dissolution: Dissolve crude solid in 1M NaOH (approx. 10 mL per gram). Ensure pH > 12.

  • Extraction (The Wash): Extract this aqueous solution twice with ethyl acetate or DCM.

    • Why? Your product is now a water-soluble salt. The organic layer grabs the non-acidic "grease" and bis-sulfonamides.

  • Isolation: Separate the aqueous layer. Cool it to 0°C.

  • Precipitation: Slowly add 1M HCl with vigorous stirring until pH reaches ~2.

    • Observation: The solution will turn cloudy and precipitate the mono-sulfonamide.

  • Filtration: Filter the solid, wash with cold water, and dry.

Phase 4: The "Ghost" (Polymorphism)

If the "Switch" protocol yields a pure product (single spot on TLC) but the MP is still off by 5-10°C, you are likely dealing with Polymorphism .

Sulfonamides are notorious for existing in multiple crystal forms (polymorphs), each with a distinct melting point [4].[3]

  • Example: Sulfathiazole has at least 5 polymorphs with MPs ranging from 173°C to 202°C.

  • The Trap: Rapid precipitation (like in the "Switch" protocol) often generates the kinetic polymorph (lower MP, metastable) rather than the thermodynamic polymorph (higher MP, stable).

Corrective Action (Thermodynamic Control):

  • Refluxing Slurry: Suspend your solid in a solvent where it has low solubility (e.g., Ethanol or Toluene). Heat to reflux for 1-2 hours, then cool slowly. This energy allows the molecules to rearrange into the most stable crystal lattice.

  • Seeding: If you have a tiny amount of "good" batch (high MP), add a speck to your recrystallization solution at the cloud point.

Frequently Asked Questions (FAQ)

Q: My product is an oil after the acid workup. How do I solidify it? A: You likely have trapped solvent or a "supercooled melt."

  • Fix: Dissolve the oil in a minimum amount of hot ethanol. Add water dropwise until it turns slightly cloudy. Scratch the inner wall of the flask with a glass rod. The micro-abrasions provide nucleation sites for crystallization.

Q: Can I use this "Switch" protocol for ALL sulfonamides? A: No. This works for primary (


) and secondary  (

) sulfonamides.
  • Exception: Tertiary sulfonamides (

    
    ) have no acidic proton. They will remain in the organic layer during the NaOH wash. For these, you must rely on standard silica chromatography or recrystallization.
    

Q: Why is my yield low after the NaOH wash? A: Your product might be slightly soluble in the organic wash layer, or you didn't acidify the aqueous layer enough.

  • Fix: Ensure the aqueous layer is pH < 2 before filtering. Also, check the organic wash layer by TLC to ensure you didn't extract your product (which can happen if the NaOH concentration was too low).

References
  • BenchChem Technical Support. (2025).[4] Troubleshooting Common Issues in Sulfonamide Synthesis Reactions.Link

  • Royal Society of Chemistry. (2016). Synthesis of Sulfonamides: Synthetic Methods in Drug Discovery.Link

  • Wikipedia. (n.d.). Acid–Base Extraction: Theory and Technique.[5][6]Link

  • Yang, S. S. (2025).[7] Polymorphism in Sulfonamides: Thermodynamic Stability and Transitions. ResearchGate. Link

  • National Institutes of Health (NIH). (2022). Crystal Polymorphism and Spectroscopical Properties of Sulfonamides.Link

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in N-Ethyl-N-Phenyl Sulfonamide Formation

Welcome to the technical support center for the synthesis of N-ethyl-N-phenyl sulfonamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of N-ethyl-N-phenyl sulfonamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this specific transformation. Steric hindrance from the secondary amine can often lead to low yields, slow reaction times, or complete reaction failure.[1][2] This resource provides in-depth troubleshooting guides, validated protocols, and answers to frequently asked questions to help you overcome these common obstacles.

FAQs: Diagnosing and Troubleshooting Your Reaction

This section addresses the most common issues encountered during the synthesis of N-ethyl-N-phenyl sulfonamide via the classical method of reacting N-ethylaniline with a benzenesulfonyl chloride in the presence of a base.

Q1: My reaction is extremely slow or has stalled completely. What's the primary cause?

A1: The most likely culprit is steric hindrance. N-ethylaniline is a secondary amine where the nitrogen atom is sterically encumbered by both an ethyl group and a phenyl group. This bulkiness impedes the nucleophilic attack of the amine on the electrophilic sulfur atom of the benzenesulfonyl chloride.[1] Standard bases like pyridine or triethylamine, while common, can sometimes exacerbate the issue if they are also bulky.[1]

Q2: I'm observing a very low yield of my desired N-ethyl-N-phenyl sulfonamide. How can I improve it?

A2: Low yields are a direct consequence of the slow reaction rate caused by steric hindrance. To improve the yield, you need to optimize the reaction conditions to favor the forward reaction. Consider the following adjustments:

  • Increase Reaction Temperature: Providing more kinetic energy can help the molecules overcome the activation energy barrier imposed by steric repulsion.[1]

  • Optimize Base Selection: A non-nucleophilic, less sterically hindered base may be more effective. While bulky bases like triethylamine are often used, a smaller base could be beneficial. However, the most common procedure utilizes pyridine, which acts as both a base and a nucleophilic catalyst.[2]

  • Use a Catalyst: The addition of a catalyst such as 4-dimethylaminopyridine (DMAP) in catalytic amounts can significantly accelerate the reaction by forming a more reactive sulfonylpyridinium intermediate.

  • Increase Reagent Concentration: Running the reaction at a higher concentration can increase the frequency of molecular collisions, potentially improving the reaction rate.

Q3: I'm seeing multiple spots on my TLC, making purification difficult. What are the likely side products?

A3: While the primary challenge is a lack of reactivity, side reactions can occur, especially under forcing conditions (e.g., high heat for prolonged periods). Potential side products could arise from:

  • Hydrolysis of the Sulfonyl Chloride: If there is moisture in your reaction, the sulfonyl chloride can hydrolyze to the corresponding sulfonic acid.

  • Degradation: At very high temperatures, decomposition of the starting materials or the product may occur.

  • Reaction with the Base: While less common, some bases can react with the sulfonyl chloride.

To minimize side products, ensure all reagents and solvents are anhydrous and avoid excessive heating for extended times.

Advanced Strategies and Alternative Protocols

When standard conditions fail, more advanced synthetic strategies are required. Below are detailed protocols for alternative methods designed to overcome severe steric hindrance.

Strategy 1: Activation with a Hypernucleophilic Catalyst (DMAP)

This protocol enhances the standard procedure by adding 4-dimethylaminopyridine (DMAP), which acts as a nucleophilic catalyst to form a highly reactive intermediate.

Experimental Protocol: DMAP-Catalyzed Sulfonylation
  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N2 or Argon), add N-ethylaniline (1.0 eq) and anhydrous pyridine (used as solvent). Cool the mixture to 0 °C in an ice bath.

  • Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1 eq) to the stirred solution.

  • Reagent Addition: Slowly add benzenesulfonyl chloride (1.1 eq) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the addition.

  • Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, quench by slowly adding 1M HCl. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Strategy 2: The Mitsunobu Reaction

For cases where direct sulfonylation is particularly challenging, the Mitsunobu reaction offers an alternative pathway.[3][4] This reaction couples an alcohol with a pronucleophile, which in this case would be a pre-formed sulfonamide (benzenesulfonamide), using triphenylphosphine (PPh3) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[3][4] This method avoids the direct reaction of the hindered amine with the sulfonyl chloride.

Experimental Protocol: Mitsunobu N-Alkylation of a Sulfonamide

This is a two-step process. First, you form the primary sulfonamide, then alkylate it.

Step A: Synthesis of Benzenesulfonamide

  • This is a standard reaction between benzenesulfonyl chloride and excess ammonia or ammonium hydroxide.

Step B: N-Ethylation via Mitsunobu Reaction

  • Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve benzenesulfonamide (1.0 eq), ethanol (1.5 eq), and triphenylphosphine (1.5 eq) in anhydrous tetrahydrofuran (THF).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reagent Addition: Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the stirred solution. A color change and/or precipitation may be observed.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

  • Work-up and Purification: Concentrate the reaction mixture under reduced pressure. The purification can be challenging due to byproducts (triphenylphosphine oxide and the hydrazine derivative).[5] Column chromatography is typically required to isolate the desired N-ethylbenzenesulfonamide.

Strategy 3: Metal-Catalyzed Sulfonylation

Recent advances have shown that certain metal catalysts can facilitate the sulfonylation of sterically hindered amines.[2][6] For example, indium-catalyzed methods have been reported to be effective for the sulfonylation of less nucleophilic and sterically hindered anilines, providing excellent yields.[2][6]

Conceptual Protocol: Indium-Catalyzed Sulfonylation
  • Reaction Setup: A mixture of N-ethylaniline (1.0 eq), benzenesulfonyl chloride (1.1 eq), and a catalytic amount of indium(III) chloride (InCl3) or another suitable indium catalyst (e.g., 5-10 mol%) would be stirred in an appropriate anhydrous solvent (e.g., acetonitrile or dichloromethane).

  • Base: A non-coordinating base, such as diisopropylethylamine (DIPEA), would be added to scavenge the HCl produced.

  • Reaction: The reaction would be stirred at room temperature or with gentle heating until completion, as monitored by TLC.

  • Work-up and Purification: A standard aqueous work-up followed by column chromatography would be used to isolate the product.

Comparison of Methods
MethodKey ReagentsAdvantagesDisadvantages
Standard (Pyridine) PyridineSimple, common reagents.Often fails or gives low yields with hindered amines.[2]
DMAP-Catalyzed DMAP (catalyst), PyridineIncreased reaction rate, higher yields.DMAP is toxic and requires careful handling.
Mitsunobu Reaction PPh3, DEAD/DIADEffective for highly hindered systems, circumvents direct sulfonylation.[4]Stoichiometric byproducts complicate purification, multi-step process.[5][7]
Metal-Catalyzed Indium or other metal catalystHigh yields for hindered substrates, mild conditions.[2][6]Catalyst cost, potential for metal contamination in the final product.

Visualization of Key Workflows

Troubleshooting Workflow

The following diagram outlines a logical decision-making process when troubleshooting the N-ethyl-N-phenyl sulfonamide synthesis.

TroubleshootingWorkflow start Start: Reaction Setup (N-ethylaniline + BzSO2Cl + Pyridine) check_reaction Monitor Reaction by TLC start->check_reaction no_product No Product Formation or Very Slow Reaction check_reaction->no_product Stalled low_yield Low Yield of Product check_reaction->low_yield Incomplete good_yield Reaction Successful Proceed to Work-up check_reaction->good_yield Complete option1 Option 1: Optimize Conditions - Increase Temperature - Add DMAP Catalyst no_product->option1 First Approach option2 Option 2: Alternative Chemistry - Mitsunobu Reaction - Metal Catalysis no_product->option2 If Optimization Fails low_yield->option1 option1->check_reaction Re-run Reaction option2->check_reaction Re-run Reaction

Caption: A decision-making workflow for troubleshooting common issues.

References

  • Sulfonamide derivatives: Synthesis and applications. (2024). Frontier Research Publication. Retrieved from [Link]

  • Mitsunobu reaction. In Wikipedia. Retrieved from [Link]

  • Recent Advances in the Synthesis of Sulfonamides Intermediates. (2024). Thieme. Retrieved from [Link]

  • Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts: Evaluation of Antimicrobial and Anticancer Activities. (2026). ACS Omega.
  • Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. (2021). RSC Advances. Retrieved from [Link]

  • Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. (n.d.). PMC. Retrieved from [Link]

  • Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). PMC. Retrieved from [Link]

  • One-Pot Synthesis of Sulfonamides from Primary and Secondary Amine Derived Sulfonate Salts Using Cyanuric Chloride. Organic Chemistry Portal. Retrieved from [Link]

  • Mitsunobu reaction using sulfonamide or sulfonyl hydrazine act as nucleophiles. ResearchGate. Retrieved from [Link]

  • Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface.
  • Reductive Cleavage of Secondary Sulfonamides: Converting Terminal Functional Groups into Versatile Synthetic Handles. ChemRxiv. Retrieved from [Link]

  • Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. (2019). Journal of the American Chemical Society.
  • Sulfonyl chloride activation of hydroxylic materials. PubMed. Retrieved from [Link]

  • Synthesis and Pharmacological Evaluation of Novel Phenyl Sulfonamide Derivatives Designed as Modulators of Pulmonary Inflammatory Response. (n.d.). PMC. Retrieved from [Link]

  • Sulfonate synthesis by sulfonylation (tosylation). Organic Chemistry Portal. Retrieved from [Link]

  • Amine Reactions. (2023). Chemistry LibreTexts. Retrieved from [Link]

  • Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. (2021). MDPI. Retrieved from [Link]

  • Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides. (2023). YouTube. Retrieved from [Link]

  • Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. ResearchGate. Retrieved from [Link]

  • Design, synthesis and anti-microbial study of ethyl 2-(N-(substituted-phenyl) sulfamoyl) thiazole-4-carboxylate derivatives. (2022). Chemistry & Biology Interface.
  • Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). (2020). YouTube. Retrieved from [Link]

  • Recent developments in the synthesis of N-aryl sulfonamides. ResearchGate. Retrieved from [Link]

  • Discovery of N-Ethyl Sulfonamide Derivatives as Potent Intestinal-Restricted Farnesoid X Receptor Antagonists for the Treatment of Metabolic Disorders. (2026).
  • Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. (n.d.). PMC. Retrieved from [Link]

  • How to overcome Steric Hindrance?. (2019). ResearchGate. Retrieved from [Link]

  • Influence of steric hindrance on the core geometry and sulfoxidation chemistry of carboxylate-rich diiron(II) complexes. (2007). PubMed. Retrieved from [Link]

  • Molecular mechanism of plasmid-borne resistance to sulfonamides. (2022). bioRxiv. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Verification Guide: Melting Point Characterization of CAS 406927-75-1

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

Target Compound: 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid CAS Registry Number: 406927-75-1 Molecular Formula: C₁₅H₁₄ClNO₄S Molecular Weight: 339.79 g/mol Application: Pharmaceutical intermediate and specialized organic building block (sulfonamide derivative).[1]

Objective: This guide provides a rigorous protocol for the verification of the melting point (MP) of CAS 406927-75-1.[1] Given the specialized nature of this compound, literature values may be proprietary or variable based on synthesis routes.[1] Therefore, this guide prioritizes comparative methodology —validating the physical property through two distinct physicochemical principles: Capillary Method (Optical) and Differential Scanning Calorimetry (Thermal) .[1]

Comparative Methodology: Optical vs. Thermal Analysis

To ensure scientific integrity, relying on a single method for a compound with potential polymorphism (common in sulfonamides) is insufficient.[1] We compare the industry-standard Capillary method against the advanced Differential Scanning Calorimetry (DSC) method.

Table 1: Technical Comparison of Verification Methods
FeatureMethod A: Capillary Melting Point (USP <741>)Method B: Differential Scanning Calorimetry (DSC)
Principle Optical observation of phase transition (Solid

Liquid).[1]
Measurement of heat flow difference vs. temperature.[1]
Primary Output Melting Range (Onset to Clear Point).Endothermic Peak (

,

) & Enthalpy of Fusion (

).[1]
Precision

(Subjective to observer).

(Instrumental).
Sample Req. Small (approx. 1-2 mg).[1]Very Small (2-5 mg).[1]
Impurity Sensitivity Detects gross impurities (wide range).[1]Quantifies purity via Van't Hoff equation; detects solvates/polymorphs.
Throughput Moderate (manual observation).[1]High (automated).[1]
Verdict Best for QC & Quick ID. Best for R&D, Purity Analysis & Polymorph Screening.

Experimental Protocols

Protocol A: Capillary Melting Point Determination (Optical)

Objective: To determine the melting range (Meniscus to Clear Point) as a preliminary identity check.

Equipment: Automated Melting Point Apparatus (e.g., Mettler Toledo MP90 or equivalent) with video playback.

Workflow:

  • Sample Preparation:

    • Dry the sample of CAS 406927-75-1 at

      
       under vacuum for 4 hours to remove surface moisture/solvents (critical for sulfonamides which can form hydrates).[1]
      
    • Grind the sample into a fine, homogeneous powder using an agate mortar.[1]

  • Loading:

    • Fill a clean glass capillary tube to a height of 3 mm.[1]

    • Compact the sample by tapping the capillary on a hard surface (or using the instrument's tamping function) to remove air pockets.[1]

  • Determination:

    • Ramp 1 (Fast): Heat at

      
       to estimate the MP.
      
    • Ramp 2 (Precise): Start

      
       below the estimated MP.[1] Heat at a rate of 
      
      
      
      .
  • Data Recording:

    • Record

      
       (first visible liquid).[1]
      
    • Record

      
       (complete dissolution of solid).[1]
      
    • Acceptance Criteria: The range (

      
      ) should be 
      
      
      
      for high-purity material.[1]
Protocol B: Differential Scanning Calorimetry (DSC) (Thermal)[1]

Objective: To determine the thermodynamic melting point (


) and screen for polymorphic transitions.

Equipment: DSC Instrument (e.g., TA Instruments Q2000 or DSC 25), calibrated with Indium (


).[1]

Workflow:

  • Sample Preparation:

    • Weigh 2–4 mg of CAS 406927-75-1 directly into a Tzero aluminum pan.

    • Crimp with a pinhole lid (allows volatile escape if solvates are present) or hermetic lid (if strictly assessing MP).[1]

  • Method Setup:

    • Equilibrate:

      
      .[1]
      
    • Ramp: Heat at

      
        to 
      
      
      
      (ensure this covers the expected range for benzoic acid derivatives).
    • Purge Gas: Nitrogen at 50 mL/min.

  • Analysis:

    • Identify the main endothermic event.[1]

    • Integrate the peak to calculate the Enthalpy of Fusion (

      
      ).[1]
      
    • Critical Check: If a small endotherm appears before the main melt, suspect a solvate desolvation or a polymorphic transition.[1]

Data Interpretation & Logic Flow

The following diagram illustrates the decision logic when interpreting the melting point data for CAS 406927-75-1.

MP_Verification_Logic Start Start: Analyze CAS 406927-75-1 Capillary Run Capillary MP (Rate: 1.0°C/min) Start->Capillary Range_Check Is Melting Range < 2.0°C? Capillary->Range_Check Pass_Cap Preliminary Purity OK Range_Check->Pass_Cap Yes Fail_Cap Wide Range (>2°C) Suspect Impurities/Wet Sample Range_Check->Fail_Cap No Run_DSC Run DSC (10°C/min, N2) Pass_Cap->Run_DSC Fail_Cap->Run_DSC Confirm with DSC DSC_Events Analyze Endotherms Run_DSC->DSC_Events Single_Peak Single Sharp Endotherm DSC_Events->Single_Peak One Event Multi_Peak Multiple Events (Pre-melt or Split Peak) DSC_Events->Multi_Peak >1 Event Verify VERIFIED: Pure Compound Record Tonset as MP Single_Peak->Verify Investigate INVESTIGATE: 1. TGA (Solvates?) 2. XRPD (Polymorphs?) Multi_Peak->Investigate

Figure 1: Decision logic for verifying melting point and purity using coupled optical and thermal techniques.

Expected Results & Troubleshooting

For 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid :

  • Expected Behavior: As a benzoic acid derivative with a sulfonamide moiety, the compound is expected to be a crystalline solid.[1]

  • Melting Range: While specific literature values for this exact intermediate are proprietary, structurally similar sulfonamide-benzoic acids typically melt in the range of 140°C – 220°C .[1]

    • Note: If your experimental value deviates significantly (>10°C) from the Certificate of Analysis (CoA) provided by your supplier (e.g., Bidepharm, BLDpharm), perform a mixed melting point test with a reference standard.

  • Common Issue (Polymorphism): Sulfonamides are prone to polymorphism.[1] If DSC shows two melting peaks (e.g., a small one followed by a large one), the sample may be a mixture of forms.[1] Recrystallization from a single solvent (e.g., Ethanol or Ethyl Acetate) is recommended to isolate the stable form.[1]

Troubleshooting Table
ObservationRoot CauseCorrective Action
Wide Melting Range (>3°C) Impurities or wet sample.[1]Dry sample at 50°C under vacuum; Recrystallize.
MP Lower than Reference Eutectic impurity effect.[1]Check HPLC purity; if <98%, purify.
DSC: Broad Endotherm (approx. 100°C) Solvent/Water loss (Desolvation).[1]Run TGA (Thermogravimetric Analysis) to confirm volatile loss.[1]
Brown discoloration during melt Decomposition.[1]The MP is likely a decomposition point (

).[1] Report as "Melting with decomposition."[1]

References

  • USP <741> Melting Range or Temperature. United States Pharmacopeia.[1] (General chapter describing the capillary method procedures and apparatus classes).

  • Ph. Eur. 2.2.14 Melting Point - Capillary Method. European Pharmacopoeia.[1] (Standard for optical melting point determination in Europe).[1] [1]

  • Giron, D. (2002).[1] "Thermal analysis and calorimetric methods in the characterisation of polymorphs and solvates." Thermochimica Acta, 248, 1-59.[1] (Authoritative text on using DSC for pharmaceutical solids).

  • Supplier Data (CAS 406927-75-1): Bidepharm / BLDpharm Product Specifications for 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid.[1][2][3][4] (Primary source for batch-specific reference values). [1]

Sources

Comparative

A Researcher's Guide to the Elemental Analysis of C15H14ClNO4S: A Comparative Approach

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical research, the precise determination of a compound's elemental composition is a non-negotiable co...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the precise determination of a compound's elemental composition is a non-negotiable cornerstone of quality, safety, and efficacy. For a novel sulfonamide derivative with the molecular formula C15H14ClNO4S , this analysis transcends mere confirmation of identity; it is a critical validation of synthetic pathways and a prerequisite for regulatory submission. This guide provides an in-depth comparison of analytical techniques for the complete elemental analysis of this compound, grounded in scientific principles and supported by established methodologies.

Theoretical Elemental Composition: The Benchmark for Accuracy

Before delving into experimental methodologies, establishing the theoretical elemental composition of C15H14ClNO4S is paramount. This calculated profile serves as the benchmark against which all experimental data will be compared.

Molecular Formula: C15H14ClNO4S

To begin, we must first calculate the molecular weight of the compound using the atomic masses of its constituent elements:

  • Carbon (C): 12.011 u[1][2]

  • Hydrogen (H): 1.008 u[3][4]

  • Chlorine (Cl): 35.453 u[5][6]

  • Nitrogen (N): 14.007 u[7][8]

  • Oxygen (O): 15.999 u[9][10][11][12]

  • Sulfur (S): 32.065 u[13][14][15][16]

Calculation of Molecular Weight:

(15 x 12.011) + (14 x 1.008) + (1 x 35.453) + (1 x 14.007) + (4 x 15.999) + (1 x 32.065) = 383.85 g/mol

With the molecular weight established, the theoretical percentage of each element can be determined:

ElementAtomic Mass (u)Number of AtomsTotal Mass ( g/mol )Percentage (%)
Carbon (C)12.01115180.16546.94
Hydrogen (H)1.0081414.1123.68
Chlorine (Cl)35.453135.4539.24
Nitrogen (N)14.007114.0073.65
Oxygen (O)15.999463.99616.67
Sulfur (S)32.065132.0658.35
Total 383.798 100.00

This table provides the foundational data for validating the purity and identity of synthesized C15H14ClNO4S.

A Comparative Analysis of Elemental Determination Techniques

The complete elemental analysis of C15H14ClNO4S necessitates a multi-technique approach, as no single method is ideally suited for all constituent elements. The selection of a particular technique is dictated by the element of interest, required sensitivity, sample matrix, and regulatory requirements.

Combustion Analysis: The Gold Standard for CHNS

Combustion analysis is the quintessential method for determining the carbon, hydrogen, nitrogen, and sulfur content of organic compounds.[9][17][18] The underlying principle is the complete combustion of the sample in a high-temperature furnace, converting the elements into their respective gaseous oxides (CO2, H2O, N2, SO2). These gases are then separated and quantified by a thermal conductivity detector (TCD) or other specific detectors.[5][15][19]

Why this choice? For the organic backbone of C15H14ClNO4S, combustion analysis offers unparalleled precision and reliability, making it the industry standard for CHNS determination.[2][20]

Caption: Workflow for CHNS Combustion Analysis.

Experimental Protocol: CHNS Determination by Combustion Analysis

  • Instrument Preparation: Ensure the combustion and reduction tubes are packed with the appropriate reagents (e.g., chromium oxide, silvered cobaltous oxide, and reduced copper) and have been conditioned at their operational temperatures (typically ~900-1000°C for combustion and ~650°C for reduction).

  • Calibration: Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., sulfanilamide). Analyze the standard multiple times to establish a calibration factor.

  • Sample Preparation: Accurately weigh 1-3 mg of the C15H14ClNO4S sample into a tin capsule using a microbalance.[20] The sample must be homogeneous and dry.[20]

  • Analysis: Introduce the encapsulated sample into the autosampler of the elemental analyzer. The instrument will automatically drop the sample into the combustion furnace.

  • Data Acquisition and Analysis: The evolved gases (CO2, H2O, N2, SO2) are separated by a gas chromatography column and detected by a thermal conductivity detector. The instrument's software integrates the peak areas and calculates the percentage of each element based on the initial sample weight and the calibration factor.

Self-Validating System: The use of a certified reference material for calibration and periodic checks with a known quality control sample ensures the ongoing accuracy and reliability of the results. The accepted deviation of elemental analysis results from the calculated theoretical values is typically within ±0.4%.[21]

Pyrolysis: Unveiling the Oxygen Content

The determination of oxygen is performed separately from the CHNS analysis. The technique of choice is high-temperature pyrolysis. In this method, the sample is heated in an inert atmosphere (helium or nitrogen) in the presence of a platinized carbon catalyst.[22] The oxygen in the compound is converted to carbon monoxide (CO), which is then separated and detected.[17]

Why this choice? Direct combustion in an oxygen-rich environment, as used for CHNS, is not suitable for oxygen determination. Pyrolysis in an inert atmosphere provides a reliable method to convert all oxygen-containing species into a single, quantifiable gas.

Experimental Protocol: Oxygen Determination by Pyrolysis

  • Instrument Conversion: The CHNS analyzer is converted to oxygen mode by replacing the combustion and reduction tubes with a pyrolysis tube packed with a nickel-coated carbon catalyst.[3]

  • Calibration: Calibrate the instrument using a certified oxygen standard (e.g., benzoic acid).

  • Sample Preparation: Accurately weigh 1-3 mg of the C15H14ClNO4S sample into a silver capsule. Silver is used instead of tin to avoid interference.

  • Analysis: Introduce the encapsulated sample into the pyrolysis furnace (typically at ~1060°C).[3]

  • Data Acquisition and Analysis: The resulting carbon monoxide is separated by gas chromatography and quantified by a thermal conductivity detector. The software calculates the oxygen percentage.

Ion Chromatography: A Precise Approach for Chlorine

For the determination of the halogen content, specifically chlorine in C15H14ClNO4S, a combustion-based method followed by ion chromatography (IC) is a robust and widely accepted technique.[18] The sample is first combusted to convert the organically bound chlorine into hydrogen chloride (HCl). The HCl is then trapped in an aqueous solution, and the resulting chloride ions are quantified by ion chromatography.

Why this choice? This method offers high selectivity and sensitivity for halogen determination, avoiding potential interferences from the sample matrix.

Caption: Workflow for Chlorine Determination by Combustion-IC.

Experimental Protocol: Chlorine Determination by Combustion-Ion Chromatography

  • Sample Combustion: A known weight of the C15H14ClNO4S sample is combusted in an oxygen-filled flask (Schöninger flask) or a dedicated combustion unit.[18]

  • Absorption: The resulting gases, containing HCl, are passed through an absorption solution (typically a dilute aqueous solution) to trap the chloride ions.

  • Ion Chromatography Analysis:

    • System Preparation: Equilibrate the ion chromatograph with the appropriate eluent (e.g., a carbonate-bicarbonate solution).

    • Calibration: Prepare a series of chloride standard solutions of known concentrations and generate a calibration curve.

    • Sample Analysis: Inject a known volume of the absorption solution into the ion chromatograph.

    • Detection: The separated chloride ions are detected by a conductivity detector.

  • Quantification: The concentration of chloride in the absorption solution is determined from the calibration curve. The percentage of chlorine in the original sample is then calculated based on the initial sample weight and the volume of the absorption solution.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): An Alternative and Confirmatory Technique

Inductively coupled plasma-mass spectrometry (ICP-MS) is a powerful technique for elemental analysis with extremely low detection limits.[1][2] While often used for trace metal analysis, it can also be adapted for the determination of non-metals like sulfur and chlorine in organic matrices. For the analysis of C15H14ClNO4S, ICP-MS can serve as a valuable confirmatory technique or an alternative to combustion-based methods, especially when sample amounts are limited.

Why this choice? ICP-MS provides exceptional sensitivity and can simultaneously analyze multiple elements.[7][14][16] This makes it an efficient tool for confirming the presence of S and Cl and for screening for any potential elemental impurities not expected in the molecular formula, which is a critical aspect of pharmaceutical quality control.[7][8][14]

Experimental Protocol: S and Cl Determination by ICP-MS

  • Sample Preparation: The organic matrix of C15H14ClNO4S must be decomposed to liberate the elements of interest. This is typically achieved through microwave-assisted acid digestion.[7][8] A known weight of the sample is digested in a closed vessel with a mixture of strong acids (e.g., nitric acid and hydrochloric acid).

  • Instrumental Analysis:

    • Tuning and Calibration: The ICP-MS is tuned for optimal performance and calibrated with multi-element standards containing known concentrations of sulfur and chlorine.

    • Sample Introduction: The digested sample solution is introduced into the argon plasma of the ICP-MS.

    • Ionization and Detection: The high-temperature plasma atomizes and ionizes the elements. The ions are then separated by a mass spectrometer based on their mass-to-charge ratio and detected.

  • Data Analysis: The instrument software quantifies the concentration of each element in the sample solution. The elemental percentages in the original sample are then calculated.

Self-Validating System: Method validation for ICP-MS in a pharmaceutical context is rigorously defined by guidelines such as USP <233>.[10][16][21] This includes demonstrating specificity, accuracy, precision, and robustness. The use of spiked samples and certified reference materials is essential for validation.

Comparison of a Key Analytical Technique: Combustion Analysis vs. ICP-MS for Sulfur Determination

FeatureCombustion AnalysisICP-MS
Principle Complete combustion to SO2, separation, and TCD detection.Acid digestion, plasma ionization, and mass spectrometric detection.
Primary Application Major elemental composition (C, H, N, S).Trace and ultra-trace elemental analysis.
Sensitivity Percent to high ppm levels.ppm to ppb levels and lower.
Sample Preparation Simple weighing into a tin capsule.Complex microwave-assisted acid digestion.
Throughput High, with automated systems.Lower, due to digestion time.
Interferences Minimal for sulfur in organic matrices.Potential for polyatomic interferences (e.g., O2+ on 32S+), which may require collision/reaction cells.
Cost Lower initial instrument cost and running costs.Higher initial instrument cost and running costs.
Regulatory Acceptance Well-established and widely accepted for elemental composition.Standard for elemental impurities (USP <232>/<233>), can be validated for composition.

Conclusion: A Multi-Faceted Approach to Certainty

The elemental analysis of C15H14ClNO4S is not a monolithic task but rather a carefully orchestrated series of analyses using complementary techniques. For the primary organic constituents (C, H, N, S), combustion analysis remains the most direct, precise, and cost-effective method. Oxygen determination is reliably achieved through pyrolysis. For the halogen component (Cl), combustion followed by ion chromatography offers excellent specificity and accuracy.

Inductively coupled plasma-mass spectrometry serves as a powerful orthogonal technique. While its primary role in pharmaceutical analysis is the determination of trace elemental impurities, its high sensitivity makes it an excellent tool for confirming the presence of sulfur and chlorine and for providing a comprehensive elemental fingerprint of the compound.

By employing this multi-technique approach, researchers and drug development professionals can establish the elemental composition of C15H14ClNO4S with the highest degree of confidence, ensuring the integrity of their research and the quality of their products.

References

  • Agilent Technologies. (2021, October 29). Determining Elemental Impurities in Pharmaceutical Ingredients using ICP-MS. [Link]

  • The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (n.d.). Retrieved from a source providing an overview of elemental analysis techniques.
  • SCAN-test. (1999). SCAN-CM 55:99: Mechanical and chemical pulps - Extractable organic chlorine. [Link]

  • Analytik Jena. (n.d.). Elemental Impurities in Pharmaceutical Materials According to New ICH Guidelines and USP Chapters <232> and <233>. [Link]

  • Exeter Analytical, Inc. DETERMINATION OF OXYGEN IN ORGANIC COMPOUNDS WITH THE 440. [Link]

  • AZoM. (2023, November 2). How Does a CHNSO Analyzer Work?. [Link]

  • ResearchGate. (n.d.). Determination of the fluorine, chlorine, bromine and sulphur contents after combustion disclosure. [Link]

  • Spectroscopy Online. (2015, December 1). Complete Sample Preparation Guide for Analysis of Elemental Impurities. [Link]

  • Chlorine Facts - Chlorine The Element of Surprise. (n.d.). Retrieved from a source providing facts about chlorine.
  • Vedantu. (n.d.). What is the atomic mass in hydrogen class 11 chemistry CBSE. [Link]

  • ASTM International. (2002, July 29). Total Oxygen in Organic Materials by Pyrolysis-Gas Chromatographic Technique. [Link]

  • U.S. Pharmacopeia. (n.d.). 〈233〉 ELEMENTAL IMPURITIES—PROCEDURES. [Link]

  • Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation. [Link]

  • Wikipedia. (n.d.). Chlorine. [Link]

  • PubChem. (n.d.). Atomic Mass | Periodic Table of Elements. [Link]

  • BYJU'S. (n.d.). Atomic Mass of First 30 Elements. [Link]

  • Analytik Jena. (n.d.). Determination of Total Chlorine and Organically Bound Chlorine in Pulp, Paper and Secondary Pulp According to ISO 11480 with an AOX Analyzer. [Link]

  • Shimadzu Scientific Instruments. (n.d.). Elemental Impurities in Pharmaceuticals – Sample Preparation Methods and Tips for ICP-MS. [Link]

  • Spectroscopy Online. (2023, August 16). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. [Link]

  • ACS Central Science. (2022, June 23). An International Study Evaluating Elemental Analysis. [Link]

  • FILAB. (n.d.). USP 233 elemental impurities analysis. [Link]

  • Oreate AI Blog. (2025, December 30). Understanding the Atomic Mass of Oxygen: A Key Element in Our Universe. [Link]

  • #8 - Oxygen - O. (n.d.).
  • Wikipedia. (n.d.). Oxygen. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.